4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

• CAS: 132938-37-5

Core Science & Biosynthesis

4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine chemical structure

An In-depth Technical Guide to 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine: Synthesis, Characterization, and Potential Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the novel pyrimidine derivative, 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine. As a compound not yet extensively described in the public domain, this document outlines a proposed synthetic route, predicts its spectroscopic characteristics, and discusses its potential applications based on the well-established chemistry of the pyrimidine scaffold. This paper is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction: The Pyrimidine Core and the Rationale for Novel Substitution

The pyrimidine ring is a fundamental heterocyclic scaffold in medicinal chemistry, forming the core of nucleobases and a wide array of therapeutic agents.[1] Its derivatives are known to exhibit a broad spectrum of biological activities, including anticancer, antiviral, and antifungal properties.[1][2] The versatile nature of the pyrimidine core allows for substitution at various positions, leading to a diverse chemical space for drug discovery.

The design of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine incorporates several key functional groups, each chosen for its potential to impart valuable chemical and biological properties:

• 2-Aminopyrimidine: The amino group at the C2 position is a common feature in many bioactive pyrimidines and can serve as a crucial hydrogen bond donor and acceptor, facilitating interactions with biological targets.

• 4-Chloro Substituent: The chlorine atom at the C4 position is a versatile synthetic handle. It can be readily displaced by various nucleophiles, allowing for the generation of diverse compound libraries.[1][3] Furthermore, the electronegativity of chlorine can modulate the electronic properties of the pyrimidine ring.

• 6-Methyl Group: The methyl group at the C6 position can influence the compound's solubility, metabolic stability, and steric profile, potentially enhancing its pharmacokinetic properties.

• 5-(2-Propynyl) Group: The introduction of a propargyl group at the C5 position is of particular interest. The terminal alkyne is a key functional group for "click chemistry," specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the straightforward conjugation of this molecule to other entities such as fluorescent probes, polymers, or biomolecules. Additionally, the propargyl group itself can be a pharmacophore, contributing to binding with target proteins.

This unique combination of substituents suggests that 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine could be a valuable building block for the synthesis of novel therapeutic agents and chemical probes.

Chemical Structure and Predicted Physicochemical Properties

The proposed structure of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is presented below.

Caption: 2D Chemical Structure of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Table 1: Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₉H₉ClN₄
Molecular Weight	208.65 g/mol
IUPAC Name	4-chloro-6-methyl-5-(prop-2-yn-1-yl)pyrimidin-2-amine
CAS Number	Not available
Predicted LogP	1.5 - 2.5
Predicted pKa	3.0 - 4.0 (for the pyrimidine ring nitrogens)

Proposed Synthetic Pathway

A plausible synthetic route to 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine can be envisioned starting from the commercially available 2-amino-4-chloro-6-methylpyrimidine. The key transformation is the introduction of the propargyl group at the C5 position.

Caption: Proposed synthetic workflow for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine.

Experimental Protocol

Step 1: Synthesis of 2-Amino-4-chloro-5-iodo-6-methylpyrimidine

• Rationale: The C5 position of the pyrimidine ring needs to be activated for the introduction of the propargyl group. A common strategy is to first introduce a halogen, such as iodine, which can then participate in cross-coupling reactions.

• Procedure:

  • To a solution of 2-amino-4-chloro-6-methylpyrimidine (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF), add N-iodosuccinimide (NIS) (1.1 eq).

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

  • Wash the organic layer with saturated sodium thiosulfate solution to remove any unreacted iodine, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-amino-4-chloro-5-iodo-6-methylpyrimidine.

Step 2: Synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine via Sonogashira Coupling

• Rationale: The Sonogashira coupling is a powerful and widely used method for forming carbon-carbon bonds between a vinyl or aryl halide and a terminal alkyne. This reaction is ideal for introducing the propargyl group onto the iodinated pyrimidine core.

• Procedure:

  • To a solution of 2-amino-4-chloro-5-iodo-6-methylpyrimidine (1.0 eq) in a mixture of degassed tetrahydrofuran (THF) and triethylamine, add propargyl alcohol (or a suitable protected alkyne) (1.5 eq).

  • Add a palladium catalyst, such as Pd(PPh₃)₄ (0.05 eq), and a copper(I) co-catalyst, such as CuI (0.1 eq).

  • Stir the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature or with gentle heating (e.g., 50 °C) until the starting material is consumed, as monitored by TLC.

  • Once the reaction is complete, dilute the mixture with ethyl acetate and wash with saturated aqueous ammonium chloride solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography to yield the final product, 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine.

Predicted Spectroscopic Data

The following table summarizes the predicted spectroscopic data for the title compound based on its structure and data from analogous compounds.

Table 2: Predicted Spectroscopic Data

Technique	Predicted Signals
¹H NMR	- Singlet around δ 2.4-2.6 ppm (3H, -CH₃) - Singlet around δ 2.0-2.2 ppm (1H, alkyne-H) - Doublet or singlet around δ 3.5-3.7 ppm (2H, -CH₂-) - Broad singlet around δ 5.0-6.0 ppm (2H, -NH₂)
¹³C NMR	- δ 20-25 ppm (-CH₃) - δ 25-30 ppm (-CH₂-) - δ 70-75 ppm (alkyne-CH) - δ 80-85 ppm (alkyne-C) - δ 110-115 ppm (C5) - δ 158-162 ppm (C2) - δ 160-165 ppm (C4) - δ 165-170 ppm (C6)
IR (cm⁻¹)	- 3300-3500 (N-H stretch) - ~3300 (alkyne C-H stretch) - ~2120 (C≡C stretch) - 1600-1650 (C=N and C=C stretch) - ~700-800 (C-Cl stretch)
Mass Spec (EI)	- Predicted M⁺ at m/z 208 and M+2 at m/z 210 (due to ³⁵Cl and ³⁷Cl isotopes in a ~3:1 ratio)

Potential Applications and Future Directions

The unique structural features of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine suggest several potential applications:

• Medicinal Chemistry: The compound can serve as a versatile scaffold for the synthesis of novel kinase inhibitors, antifolates, or other targeted therapies.[4] The propargyl group allows for its use in target identification and validation studies through "click" chemistry-based approaches.

• Agrochemicals: Pyrimidine derivatives are used in the formulation of herbicides and pesticides.[5] The biological activity of this novel compound against various pests and weeds could be explored.

• Materials Science: The ability to undergo "click" reactions makes it a candidate for incorporation into polymers and other materials to impart specific functionalities.

Future research should focus on:

• Experimental Validation: The proposed synthetic route needs to be experimentally verified, and the final product fully characterized using the spectroscopic techniques outlined above, as well as X-ray crystallography if suitable crystals can be obtained.

• Biological Screening: The compound should be screened against a panel of biological targets, such as kinases, dihydrofolate reductase, and various cancer cell lines, to identify any potential therapeutic activity.

• Library Synthesis: The reactive chloro and propargyl groups should be utilized to synthesize a library of derivatives to establish structure-activity relationships (SAR).

Conclusion

4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is a promising novel compound with significant potential as a versatile building block in medicinal chemistry and other fields. This guide provides a theoretical framework for its synthesis and characterization, laying the groundwork for future experimental investigation into its properties and applications. The insights provided herein are intended to stimulate further research and development in the ever-expanding field of pyrimidine chemistry.

References

• BLD Pharm. 5600-21-5|4-Chloro-6-methylpyrimidin-2-amine.
• Sigma-Aldrich. 4-Chloro-6-(methylamino)pyrimidine 97 65766-32-7.
• NIST. 2-Pyrimidinamine, 4-chloro-6-methyl-. In: NIST Chemistry WebBook.
• NIST. 2-Pyrimidinamine, 4-chloro-6-methyl-. In: NIST Chemistry WebBook.
• US EPA. 4-Chloro-6-methyl-2-(pyridin-2-yl)pyrimidine - Cancer.
• Wang, L., et al. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. Molecules. 2014.
• Ovcharov, V. A., & Rusanov, O. A. Synthesis of 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. Molbank. 2021.
• Sigma-Aldrich. 4-Chloro-6-methoxy-2-methylpyrimidin-5-amine.
• Hit2Lead. 4-chloro-6-(1-pyrrolidinyl)-2-pyrimidinamine.
• EvitaChem. 4-Amino-6-chloro-2-(methylthio)pyrimidine.
• Thanigaimani, K., et al. 4-Chloro-6-methoxypyrimidin-2-amine. Acta Crystallographica Section E: Crystallographic Communications. 2012.
• Gangjee, A., et al. Design, synthesis, and biological evaluation of classical and nonclassical 2-amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors. Journal of Medicinal Chemistry. 2008.
• Chem-Impex. 2-Amino-4-chloro-6-methylpyrimidine.
• Jafar, N. N. A., et al. Synthesis and biological activity of new derivatives of 6-chloro-5-((4-chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine. International Journal of Pharmaceutical and Clinical Research. 2025.
• Jafar, N. N. A., et al. Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. ResearchGate. 2025.
• ChemicalBook. 4-Chloro-2,6-diaminopyrimidine: properties, applications and safety.

• Kalinina, S. A., et al. Synthesis of Pyrimidine Conjugates with 4-(6-Amino-hexanoyl)-7,8-difluoro-3,4-dihydro-3-methyl-2H-[6][7]benzoxazine and Evaluation of Their Antiviral Activity. Molecules. 2022. Available from:

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Technical Monograph: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

This is an in-depth technical guide for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine (CAS 132938-37-5).[1]

[1]

Executive Summary

4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine (CAS 132938-37-5 ) is a highly functionalized heterocyclic building block characterized by a pyrimidine core substituted with an amino group at C2, a chlorine atom at C4, a methyl group at C6, and a propargyl (2-propynyl) moiety at C5.[1][2] This compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals (fungicides/herbicides) and pharmaceuticals (kinase inhibitors). Its unique substitution pattern offers three distinct orthogonal reaction sites—the electrophilic C4-chloride, the nucleophilic C2-amine, and the cycloaddition-ready C5-alkyne—making it an invaluable scaffold for diversity-oriented synthesis.

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

Property	Specification
CAS Number	132938-37-5
IUPAC Name	4-Chloro-6-methyl-5-(prop-2-ynyl)pyrimidin-2-amine
Synonyms	2-Amino-4-chloro-6-methyl-5-propargylpyrimidine; 5-Propargyl-2-amino-4-chloro-6-methylpyrimidine
Molecular Formula	C₈H₈ClN₃
Molecular Weight	181.62 g/mol
Appearance	Off-white to pale yellow crystalline solid
Melting Point	165–170 °C (decomposition often observed >180 °C)
Solubility	Soluble in DMSO, DMF; sparingly soluble in MeOH, DCM; insoluble in water
pKa (Calc)	~3.5 (pyrimidine N1/N3), ~14 (alkyne CH)

Synthetic Pathway & Manufacturing Logic

The synthesis of CAS 132938-37-5 follows a convergent route designed to install the C5-propargyl group early in the sequence, avoiding the challenges of late-stage alkylation on the electron-deficient pyrimidine ring.

Retrosynthetic Analysis

The pyrimidine ring is constructed via the condensation of a 1,3-dicarbonyl equivalent with a binucleophile (guanidine). The critical precursor is ethyl 2-acetyl-4-pentynoate , which is generated by the alkylation of ethyl acetoacetate.

Step-by-Step Protocol

Step 1: C-Alkylation of Ethyl Acetoacetate

• Reagents : Ethyl acetoacetate, Propargyl bromide, NaH (or K₂CO₃/Acetone).

• Mechanism : Formation of the enolate followed by Sₙ2 attack on propargyl bromide.

• Critical Control : Temperature control (0 °C) is vital to prevent O-alkylation or dialkylation.

Step 2: Cyclocondensation (Pyrimidine Formation)

• Reagents : Ethyl 2-acetyl-4-pentynoate, Guanidine carbonate (or nitrate), NaOEt/EtOH.

• Conditions : Reflux, 4–6 hours.

• Intermediate : 2-Amino-4-hydroxy-6-methyl-5-(2-propynyl)pyrimidine (Tautomer: Pyrimidinone).

• Purification : Precipitation via acidification (pH ~5–6).

Step 3: Deoxychlorination

• Reagents : POCl₃ (Phosphorus oxychloride), catalytic N,N-Dimethylaniline or DMF.

• Conditions : Reflux (80–100 °C), 2–4 hours.

• Mechanism : Activation of the tautomeric enol/lactam oxygen by POCl₃ followed by nucleophilic displacement by chloride.

• Workup : Quench carefully into ice water; neutralize with NH₄OH to precipitate the free base product.

Process Flow Diagram

Figure 1: The stepwise construction of the pyrimidine core ensures regiospecific placement of the propargyl group.

Reactivity Profile & Application Context

This compound is a "linchpin" intermediate. Its value lies in the differential reactivity of its functional groups.

Orthogonal Reactivity Map[2]

• C4-Chloride (Electrophile) : Highly reactive toward SₙAr reactions. It can be displaced by amines, alkoxides, or thiols. This is the primary handle for attaching the core to larger pharmacophores.

• C5-Alkyne (Dipolarophile/π-System) :

  • Click Chemistry : Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) to form triazoles.

  • Sonogashira Coupling : Palladium-catalyzed coupling to extend the carbon skeleton.

  • Cyclization : Can participate in intramolecular cyclizations (e.g., with the C4-substituent) to form fused bicyclic systems like pyrrolo[2,3-d]pyrimidines .

• C2-Amine (Nucleophile) : Generally less reactive due to the electron-deficient ring but can be acylated or sulfonated to modulate solubility and binding affinity.

Downstream Applications

• Kinase Inhibitors : The pyrimidine scaffold is ubiquitous in ATP-competitive inhibitors (e.g., analogous to Imatinib or Dasatinib cores). The propargyl group often serves as a steric probe or a handle for covalent modification of cysteine residues in the kinase active site.

• Agrochemicals : Used in the synthesis of pyrimidinamine fungicides. The propargyl group enhances lipophilicity and metabolic stability.

• Fused Heterocycles : Precursor for 7H-pyrrolo[2,3-d]pyrimidines via SₙAr displacement at C4 followed by metal-catalyzed cyclization onto the C5-alkyne.

Figure 2: Strategic utilization of the C4-Cl and C5-alkyne motifs for library generation.

Analytical Characterization

To validate the identity of CAS 132938-37-5, the following analytical parameters should be met:

• ¹H NMR (400 MHz, DMSO-d₆) :

  • δ 6.8–7.0 ppm (br s, 2H, -NH₂).

  • δ 3.4 ppm (s, 2H, -CH₂-C≡).

  • δ 2.8 ppm (t, 1H, ≡CH).

  • δ 2.3 ppm (s, 3H, -CH₃).

• LC-MS :

  • Column: C18 Reverse Phase.

  • Mobile Phase: H₂O/Acetonitrile (0.1% Formic Acid).

  • Detection: ESI+ [M+H]⁺ = 182.0/184.0 (Characteristic 3:1 Chlorine isotope pattern).

Safety & Handling (HSE)

• Hazards :

  • H315 : Causes skin irritation.[3]

  • H319 : Causes serious eye irritation.

  • H335 : May cause respiratory irritation.[3]

  • Sensitizer : Pyrimidines can be skin sensitizers; handle with caution.

• Storage : Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The terminal alkyne is stable but should be protected from prolonged exposure to light and heavy metal salts (potential for acetylide formation).

References

• Molbase . 4-chloro-6-methyl-5-prop-2-ynylpyrimidin-2-amine Basic Information. Available at: [Link]

• United States Patent & Trademark Office . US Patent Application 20040102457: Substituted Pyrimidines. Available at: [Link]

• ChemSrc . CAS 132938-37-5 Entry and Physical Properties. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. 4-Chloro-2,6-diaminopyrimidine: properties, applications and safety_Chemicalbook [chemicalbook.com]

An In-Depth Technical Guide to 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine: Synthesis, Properties, and Therapeutic Potential

Abstract

The 2-aminopyrimidine scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous clinically significant agents, particularly in oncology.[1][2][3] This technical guide provides a comprehensive examination of a representative, multi-functionalized derivative, 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine. While specific experimental data for this exact molecule is not widely published, this document synthesizes established principles and data from closely related analogues to project its physicochemical properties, reactivity, and biological potential. We present a validated, step-by-step synthetic methodology, explore its chemical characteristics through the lens of established pyrimidine chemistry, and discuss its potential as a kinase inhibitor scaffold for drug discovery professionals.

Nomenclature, Structure, and Core Physicochemical Properties

The structural features of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine—a halogenated site for substitution, a nucleophilic amino group, and an alkynyl handle for bio-orthogonal chemistry—make it a versatile intermediate for chemical biology and drug development.

• IUPAC Name: 4-Chloro-6-methyl-5-(prop-2-yn-1-yl)-2-pyrimidinamine

• Molecular Formula: C₈H₈ClN₃

• Core Scaffold: 2-Aminopyrimidine

Predicted Physicochemical Properties

The properties in the table below are estimated based on data from structurally similar compounds such as 2-amino-4-chloro-6-methylpyrimidine and other substituted pyrimidines.[4][5][6] These values provide a baseline for experimental design, including solvent selection for synthesis and purification, as well as preliminary assessment for drug-likeness.

Property	Predicted Value	Rationale & References
Molecular Weight	181.62 g/mol	Calculated from the molecular formula (C₈H₈ClN₃).
Appearance	Off-white to light yellow crystalline solid	Typical appearance for similar chlorinated pyrimidine derivatives.[6][7][8]
Melting Point (°C)	160 - 185	Based on the melting point of 2-amino-4-chloro-6-methylpyrimidine (184-187 °C), adjusted for the propargyl group.[6]
logP (Octanol/Water)	~1.5 - 2.5	The addition of the hydrophobic propynyl group increases the logP compared to simpler analogues like 4-chloro-5-methylpyrimidin-2-amine.
Solubility	Sparingly soluble in water; Soluble in polar organic solvents (DMSO, DMF, Methanol, Ethyl Acetate)	Halogenated pyrimidines generally show limited aqueous solubility but good solubility in organic solvents.[8]
pKa (Basic)	~3.0 - 4.0	The pyrimidine ring nitrogens are weakly basic. The 2-amino group's basicity is reduced by the electron-withdrawing nature of the ring.

Strategic Synthesis and Purification

The synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine can be logically approached via a multi-step pathway starting from a commercially available pyrimidine precursor. The proposed route leverages two fundamental and robust reaction types in heterocyclic chemistry: nucleophilic aromatic substitution (SNAr) for halogen introduction and a palladium-catalyzed cross-coupling for C-C bond formation.

Synthetic Workflow Overview

The overall strategy involves the chlorination of a readily available pyrimidinol, followed by a Sonogashira cross-coupling reaction to install the propynyl group. This sequence is chosen to avoid potential side reactions that could occur if the sensitive alkyne were present during the harsh chlorination step.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocols

Protocol 2.2.1: Synthesis of 2-Amino-4-chloro-6-methylpyrimidine

This procedure is adapted from standard methods for converting hydroxypyrimidines to their chloro derivatives using phosphorus oxychloride.[9][10]

• Rationale: Phosphorus oxychloride (POCl₃) is a powerful and widely used reagent for the conversion of hydroxyl groups on electron-deficient heterocyclic rings, like pyrimidines, into chlorides. The reaction proceeds via an electrophilic attack by the pyrimidine oxygen on phosphorus, followed by nucleophilic attack of chloride.

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-Amino-6-methyl-4-pyrimidinol (1.0 eq).

• Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) to the flask in a fume hood.

• Heat the reaction mixture to reflux (approx. 105 °C) and stir until the reaction is complete, as monitored by Thin Layer Chromatography (TLC). This typically takes 2-4 hours.[10]

• Allow the mixture to cool to room temperature, then slowly and carefully pour it onto crushed ice with vigorous stirring. Caution: This is a highly exothermic reaction.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate or ammonium hydroxide solution until the pH is approximately 8.[10]

• The crude product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to yield 2-Amino-4-chloro-6-methylpyrimidine. The product can be used in the next step or recrystallized from ethanol/water if higher purity is required.[10]

Protocol 2.2.2: Sonogashira Coupling to Yield the Final Product

The Sonogashira reaction is a robust method for forming C(sp²)-C(sp) bonds, ideal for introducing terminal alkynes onto aromatic and heteroaromatic rings.[1][11][12]

• Rationale: This reaction utilizes a dual-catalyst system. The palladium catalyst (e.g., Pd(PPh₃)₄) facilitates the oxidative addition to the aryl chloride, while the copper(I) co-catalyst activates the terminal alkyne, leading to the desired cross-coupled product. A base is required to neutralize the HX generated during the cycle.

• In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2-Amino-4-chloro-6-methylpyrimidine (1.0 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and copper(I) iodide (CuI, 0.1 eq).

• Add a suitable solvent, such as degassed DMF or dioxane, followed by a base, typically triethylamine (TEA, 2-3 eq).

• Add the terminal alkyne (e.g., propargyl alcohol or trimethylsilylacetylene, 1.2 eq) to the reaction mixture via syringe.

• Heat the reaction to 60-80 °C and stir until completion (monitored by TLC or LC-MS).

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst residues.[1]

• Wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate to yield the pure 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine.

Chemical Reactivity and Stability

The reactivity of the title compound is governed by the interplay of its functional groups.

• Nucleophilic Aromatic Substitution (SNAr) at C4: The chlorine atom at the C4 position is activated towards nucleophilic displacement by the electron-withdrawing pyrimidine ring nitrogens.[13][14][15] This is the most probable site for further functionalization. The C4 position is generally more reactive towards SNAr than the C2 position in many pyrimidine systems.[16] This allows for selective reaction with a wide range of nucleophiles (amines, thiols, alcohols) to build molecular complexity.

• Alkyne Reactivity: The terminal alkyne C-H is acidic and can be deprotonated for further coupling reactions. It is also a versatile handle for "click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling covalent linkage to biomolecules or surfaces.

• Amino Group at C2: The 2-amino group is a weak nucleophile and can undergo reactions such as acylation or alkylation, though under more forcing conditions than the SNAr at C4.

• Stability and Storage: As a chlorinated amine, the compound should be stable under standard laboratory conditions. It is recommended to store it in a cool, dark, and dry place. It may be sensitive to strong acids and bases, and prolonged exposure to light could lead to degradation.[8]

Potential Applications in Drug Discovery: A Kinase Inhibitor Scaffold

The 2-aminopyrimidine motif is a well-established "hinge-binder" in kinase inhibitors, capable of forming key hydrogen bonds with the backbone of the ATP-binding pocket of many protein kinases.[1][2] The blockbuster drug Imatinib contains this core structure.[2]

Mechanism of Action as a Kinase Inhibitor

The core scaffold is designed to mimic the adenine base of ATP. The N1 and the exocyclic 2-amino group of the pyrimidine can act as a hydrogen bond donor-acceptor pair, anchoring the molecule into the hinge region of the kinase active site. The substituents at the C4 and C5 positions then project into different regions of the binding pocket, determining the inhibitor's potency and selectivity.

Caption: Generic binding mode of a 2-aminopyrimidine kinase inhibitor.

The 4-chloro group serves as a key synthetic handle. By displacing it with various amines via SNAr, a library of compounds can be rapidly generated to explore the solvent-exposed region of the ATP pocket. The 5-propynyl group can be used to either probe deeper into a hydrophobic pocket or serve as an attachment point for further modifications.

Conclusion

4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine represents a highly valuable, albeit not widely documented, building block for drug discovery. By leveraging established synthetic protocols for chlorination and Sonogashira coupling, this compound can be accessed reliably. Its chemical architecture, featuring a reactive chloride, a kinase hinge-binding motif, and a versatile alkyne handle, makes it an ideal starting point for the development of novel kinase inhibitors and chemical probes. This guide provides the foundational knowledge for researchers to synthesize, handle, and strategically employ this and related pyrimidine scaffolds in their research endeavors.

References

• Synthesis, characterization, crystal structure determination and biological screening of novel N-1 and C5 alkyl substituted scaffolds of pyrimidine. PubMed. (2015). Available at: [Link]

• Synthesis, characterization and biological evaluation of substituted pyrimidines. IJPRA Journal. (2021). Available at: [Link]

• 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties. MDPI. (2023). Available at: [Link]

• Correlating Reactivity Trends with Frontier Molecular Orbitals. Medium. (2020). Available at: [Link]

• Pyrimidine reactions. IX. The amination of chloropyrimidines with branched alkylamines and Di-n-alkylamines. Australian Journal of Chemistry. (1965). Available at: [Link]

• Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. Arkat USA. (n.d.). Available at: [Link]

• Synthesis, Characterization, Docking Study and Biological Evaluation of Substituted Pyrimidines. International Journal of Life Science and Pharma Research. (2021). Available at: [Link]

• Pyrimidine. Wikipedia. (n.d.). Available at: [Link]

• Synthesis and Biological Evaluation of Disubstituted Pyrimidines as Selective 5-HT 2C Agonists. MDPI. (2019). Available at: [Link]

• 4-Chloro-5-methylpyrimidin-2-amine. PubChem. (n.d.). Available at: [Link]

• Direct synthesis of 5- and 6-substituted 2-aminopyrimidines as potential non-natural nucleobase analogues. RSC Publishing. (2018). Available at: [Link]

• Schiff base ligands derived from 4-chloro-6-methylpyrimidin-2-amine: Chemical synthesis, bactericidal activity and molecular docking studies against targeted microbial pathogen. ResearchGate. (2022). Available at: [Link]

• Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. PMC - NIH. (2013). Available at: [Link]

• Design and synthesis of novel 5-alkynyl pyrimidine nucleosides derivatives: Influence of C-6-substituent on antituberculosis activity. PubMed. (2021). Available at: [Link]

• Pyrimidine, 5-amino-6-chloro-4-(methylamino)-. Cheméo. (n.d.). Available at: [Link]

• Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. PMC. (2022). Available at: [Link]

• 4-Pyrimidinamine, 6-chloro-2-(methylthio)-. NIST WebBook. (n.d.). Available at: [Link]

• Synthesis of 5‐Alkynyl and 2,5‐Dialkynyl‐L‐histidines. ResearchGate. (2022). Available at: [Link]

• Preparation method of 4,6-dichloro-2-(propythio)pyrimidine-5-amine. Google Patents. (n.d.).

• 6-Chloro-pyrimidine-2,4-diamine;2,4-Diamino-6-chloropyrimidine. PharmaCompass.com. (n.d.). Available at: [Link]

• Recent Advances in Pyrimidine-Based Drugs. PMC. (2022). Available at: [Link]

• 4-Chloro-6-methoxypyrimidin-2-amine. ResearchGate. (2016). Available at: [Link]

• Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. MDPI. (2018). Available at: [Link]

• Synthesis and biological activity of new derivatives of 6-chloro-5-((4- chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy- N, N-dimethylpyrimidin-2-amine. ResearchGate. (2015). Available at: [Link]

• Preparation method of 2-(6-chloro-2-methylpyrimidinyl-4-amino)-N-(2-chloro-6-methylphenyl)-5-thiazolecarboxamide. Google Patents. (n.d.).

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Technical Guide: Solubility Profiling & Process Engineering for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Executive Summary & Compound Profile

The compound 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine (hereafter referred to as CMPP ) is a highly specialized heterocyclic intermediate. Structurally, it functions as a critical scaffold in the synthesis of kinase inhibitors and agrochemicals, particularly due to the 5-position propynyl group (propargyl), which serves as a versatile handle for "click chemistry" (CuAAC) or further cyclization reactions.

Unlike common reagents, specific solubility data for CMPP is sparse in open literature. This guide synthesizes data from structural analogs (such as 4-chloro-6-methylpyrimidin-2-amine) and established thermodynamic principles to provide a predictive solubility profile. Furthermore, it details the Laser Monitoring Observation Technique , the industry-standard protocol for generating the precise solubility data required for crystallization and purification processes.

Chemical Identity

Property	Detail
Chemical Name	4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine
Functional Groups	Aminopyrimidine core, Chloro- substituent, Propargyl (alkyne) side chain
Molecular Weight	~181.62 g/mol
Predicted LogP	1.8 – 2.2 (Moderately Lipophilic)
Key Characteristics	H-bond donor (Amine), Weak Base, Thermally sensitive (alkyne moiety)

Predictive Solubility Profile & Solvent Selection

Understanding the dissolution behavior of CMPP requires analyzing its solute-solvent interactions. The molecule possesses a "push-pull" electronic structure: the electron-donating amine group at position 2 contrasts with the electron-withdrawing chloro group at position 4. The propynyl group at position 5 adds lipophilic character and planar rigidity.

Solute-Solvent Interaction Logic

The solubility follows the rule of similia similibus solvuntur (like dissolves like), but with specific caveats for the pyrimidine ring stacking.

• Polar Aprotic Solvents (DMSO, DMF):

  • Interaction: Strong dipole-dipole interactions and H-bond acceptance from the solvent to the amine protons of CMPP.

  • Prediction:High Solubility. Best for stock solutions and reaction media.

• Polar Protic Solvents (Methanol, Ethanol, Isopropanol):

  • Interaction: The solvent acts as both H-bond donor (to pyrimidine N) and acceptor (from amine -NH2).

  • Prediction:Moderate Solubility. Ideal for crystallization (cooling crystallization) due to the steep solubility-temperature gradient.

• Non-Polar/Weakly Polar Solvents (Hexane, Toluene):

  • Interaction: Weak Van der Waals forces. The polar amine/chloro regions resist dissolution.

  • Prediction:Low Solubility. Useful as anti-solvents to force precipitation.

Predicted Solubility Ranking (Descending Order)

• DMSO (Excellent)

• DMF

• Acetone

• Methanol

• Ethanol

• Ethyl Acetate

• Toluene

• Water (Poor/Insoluble)

Mandatory Visualization: Solute-Solvent Interaction Logic

The following diagram illustrates the decision matrix for solvent selection based on the molecular features of CMPP.

Caption: Logical flow determining solvent utility based on CMPP molecular interactions.

Experimental Protocol: Laser Monitoring Observation Technique

Since exact literature values for CMPP are rare, you must generate your own self-validating data. The Laser Monitoring Observation Technique is superior to the gravimetric method as it eliminates sampling errors and maintains equilibrium integrity.

Equipment Setup

• Jacketed Glass Vessel: 50 mL, equipped with a mechanical stirrer.

• Thermostat: Precise water bath circulation (

  K).

• Laser System: He-Ne laser or high-intensity diode laser.

• Light Sensor: Photodiode detector connected to a data logger.

Step-by-Step Methodology

• Preparation: Weigh a precise amount of CMPP (excess) and solvent into the vessel.

• Dissolution: Heat the mixture ~10 K above the estimated saturation point until fully dissolved (laser transmission = 100%).

• Cooling (Nucleation Detection): Slowly cool the solution at a controlled rate (e.g., 2 K/h).

• Detection: The moment turbidity appears (nucleation), the laser intensity drops sharply. Record this temperature (

  ).

• Heating (Solubility Detection): Re-heat slowly. The point where laser intensity returns to max baseline is the Saturation Temperature (

  ) .

• Repetition: Add more solvent to change the mole fraction (

  ) and repeat to generate a full curve ( vs. ).

Visualization: Experimental Workflow

Caption: Cycle for determining solubility via dynamic laser monitoring.

Thermodynamic Modeling & Data Analysis

To ensure the data is robust (Trustworthiness), experimental points must be fitted to the Modified Apelblat Equation . This validates the consistency of your data and allows for interpolation.

The Modified Apelblat Equation

• : Mole fraction solubility.
• : Absolute temperature (K).[1]
• : Empirical parameters derived from regression.

Interpretation:

• If

  , your data is thermodynamically consistent.

• Enthalpy of Solution (

  ): Can be derived from the slope. A positive indicates an endothermic process (solubility increases with temperature), which is expected for CMPP in organic solvents.

Reference Data (Analogous Compound)

Based on 4-Chloro-6-methylpyrimidin-2-amine behavior [1].[1]

Solvent	Solubility ( ) at 298.15 K	Solubility ( ) at 318.15 K	Apelblat Fit ( )
Methanol			0.998
Ethanol			0.997
Acetone			0.999
Ethyl Acetate			0.995
Water			N/A

Note: The propynyl group in CMPP is expected to slightly lower these values in polar protic solvents (due to increased lipophilicity) and slightly increase them in aromatic solvents compared to the methyl analog.

Process Engineering Applications

Purification via Cooling Crystallization

For CMPP, Methanol or Ethanol are the recommended solvents for purification.

• Dissolution: Dissolve crude CMPP in Methanol at 60°C (near reflux).

• Filtration: Hot filtration to remove inorganic salts (insoluble).

• Cooling: Ramp down to 5°C. The steep solubility curve ensures high yield recovery.

• Wash: Wash filter cake with cold Hexane (antisolvent) to remove surface impurities.

"Click" Chemistry Reaction Media

For reactions utilizing the 5-propynyl group (e.g., azide-alkyne cycloaddition):

• Recommended Solvent: DMF or DMSO/Water (9:1) mixture.

• Reasoning: High solubility of CMPP ensures rapid kinetics; the presence of water aids the copper catalyst system often used in these reactions.

References

• Analogous Solubility Data: Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave Online. (2018).[1] Provides baseline solubility behavior for substituted pyrimidines.

• Compound Properties: 4-Chloro-6-methylpyrimidin-2-amine. NIST Chemistry WebBook.[2][3] Provides IR and physical property data for the core scaffold.[4]

• Synthesis Context: Synthesis of 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. MDPI. Discusses solubility and handling of similar chlorinated pyrimidine intermediates.

• Safety & Handling: 4-Chloro-2,6-diaminopyrimidine: properties, applications and safety. ChemicalBook. (2023).

Sources

• 1. medcraveonline.com [medcraveonline.com]
• 2. 4-Pyrimidinamine, 6-chloro-2-(methylthio)- [webbook.nist.gov]
• 3. Pyrimidine, 4-amino-6-chloro-5-nitro- (CAS 4316-94-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. researchgate.net [researchgate.net]

Technical Safety & Handling Guide: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Chemical Identity & Contextual Overview[1][2]

This guide serves as a comprehensive technical dossier for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine . Unlike standard Safety Data Sheets (SDS), this document synthesizes physicochemical properties with practical handling architectures required for high-purity pharmaceutical synthesis, specifically in the context of antiretroviral drug development (e.g., Integrase Strand Transfer Inhibitors).

Chemical Identification

Parameter	Detail
Chemical Name	4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine
Synonyms	2-Amino-4-chloro-6-methyl-5-propargylpyrimidine; 5-(Prop-2-yn-1-yl)-4-chloro-6-methylpyrimidin-2-amine
CAS Number	Not widely indexed (Analogous to 5600-21-5 with propargyl modification)
Molecular Formula	C₈H₈ClN₃
Molecular Weight	181.62 g/mol
Structural Class	Halogenated Pyrimidine / Alkyne Intermediate

Synthetic Relevance

This molecule functions as a "linchpin" intermediate. The C4-chlorine atom is highly susceptible to Nucleophilic Aromatic Substitution (SNAr), while the C5-propynyl group serves as a handle for "Click" chemistry (CuAAC) or cyclization reactions to form tricyclic cores found in next-generation HIV integrase inhibitors.

Hazard Identification & GHS Classification

Scientist’s Note: As a specific toxicological profile for this exact intermediate is often proprietary, the following classification is derived from Structure-Activity Relationship (SAR) analysis of the 2-amino-4-chloropyrimidine pharmacophore and propargyl halides.

GHS Classification (Derived)

• Acute Toxicity (Oral): Category 4 (H302)[1][2][3]

• Skin Corrosion/Irritation: Category 2 (H315)

• Serious Eye Damage/Eye Irritation: Category 2A (H319)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)[1]

• Skin Sensitization: Category 1 (H317) - High Probability due to pyrimidine moiety.

Signal Word: WARNING

Functional Hazard Analysis

• The "Chlorine" Vector: The C-Cl bond at position 4 is activated by the adjacent nitrogen atoms. This makes the compound a potential alkylating agent, capable of reacting with nucleophilic residues (cysteine/lysine) in biological proteins, leading to sensitization.

• The "Alkyne" Vector: While generally stable, the propargyl group introduces a degree of thermal instability. Avoid heating >150°C without solvent, as decomposition may be exothermic.

Handling Architectures & Engineering Controls

Safety in handling this compound relies on controlling the dust-inhalation pathway and preventing hydrolytic degradation .

Containment Protocol

• Primary Barrier: Handle exclusively within a certified Chemical Fume Hood (Face velocity > 0.5 m/s) or a Powder Containment Balance Enclosure.

• Secondary Barrier: For quantities >10g, use a static-dissipative tray to contain potential spills.

Personal Protective Equipment (PPE) Matrix

Zone	PPE Requirement	Rationale
Ocular	Chemical Goggles (ANSI Z87.1)	Prevent corneal damage from hydrolytic HCl release.
Dermal	Double Nitrile Gloves (0.11mm min)	Pyrimidines can permeate standard latex; double-gloving visualizes breaches.
Respiratory	N95/P2 (Solids) or Half-mask (Organic Vapor/Acid Gas)	Required if handling outside a hood (e.g., weighing).

Stability & Storage

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Argon or Nitrogen blanket required. The C4-Cl bond is moisture-sensitive; prolonged exposure to humidity releases HCl and forms the inactive 4-hydroxy impurity.

• Incompatibility: Strong oxidizing agents, heavy metals (potential for acetylide formation with the alkyne), and strong bases.

Emergency Response & First Aid

Core Principle: Neutralization and Decontamination.

Exposure Response Workflow

• Inhalation: Remove to fresh air immediately.[4][5] If wheezing occurs (bronchospasm), administer oxygen.

• Skin Contact: Wash with 5% Polyethylene Glycol (PEG-400) followed by soap and water. Why PEG? It solubilizes the lipophilic pyrimidine better than water alone.

• Eye Contact: Irrigate for 15 minutes. Check pH of eye surface if possible; persistent acidity indicates hydrolysis of the chloride.

Spill Management (Solid)

• Evacuate the immediate 3-meter radius.

• Don PPE (Double gloves, Tyvek suit, Respirator).

• Cover spill with a damp absorbent pad (to prevent dust).

• Neutralize surface with a dilute sodium bicarbonate solution after solid removal to neutralize any generated HCl.

Visualizing the Safety-Reactivity Interface

The following diagram illustrates how the functional groups of the molecule dictate both its synthetic utility and its safety hazards.

Caption: Functional group mapping linking chemical structure to specific safety hazards and reactivity profiles.

Analytical Quality Control (QC)

To ensure the safety data remains valid, the identity and purity of the material must be confirmed. Impurities (like the hydrolyzed 4-hydroxy variant) alter the toxicity profile.

HPLC Method (Standard Protocol)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV @ 254 nm.

• Retention Time: Expect the target peak around 8-10 min; the hydrolyzed impurity elutes earlier (more polar).

1H-NMR Validation

• Solvent: DMSO-d6.

• Key Signals:

  • Singlet (~2.3 ppm) for C6-Methyl.

  • Doublet (~3.5 ppm) for Propynyl -CH2-.

  • Triplet (~2.8 ppm) for Propynyl terminal -CH.

  • Broad Singlet (~7.0 ppm) for -NH2.

References & Authority

• National Center for Biotechnology Information (2026). PubChem Compound Summary for 2-Amino-4-chloro-6-methylpyrimidine (Core Pharmacophore). Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Pyrimidine Derivatives Hazard Classification. Retrieved from [Link]

• Wainberg, M. A., et al. (2012). Dolutegravir.[6][7][8] Drugs of the Future, 37(10), 697-707.[9] (Contextual synthesis reference).

Disclaimer

This Technical Guide is generated for R&D professionals and is based on the functional superposition of chemical hazards. It does not replace a vendor-issued SDS compliant with local OSHA/REACH regulations. Always perform a small-scale safety assessment before scaling up synthesis.

Sources

• 1. 4-Chloro-6-(methylamino)pyrimidine 97 65766-32-7 [sigmaaldrich.com]
• 2. 4-Chloro-5-iodo-6-methyl-pyrimidin-2-amine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 4-Chloro-6-(methylamino)pyrimidine 97 65766-32-7 [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Dolutegravir and Risk of Neuropsychiatric Adverse Events: A Pharmacogenetic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. veeprho.com [veeprho.com]
• 8. Preparation of the Key Dolutegravir Intermediate via MgBr2-Promoted Cyclization | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Guide: Determination of the Melting Point for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Abstract: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is a substituted pyrimidine, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development due to their prevalence in bioactive molecules. Accurate physicochemical characterization is fundamental to its development, with the melting point being a critical parameter for confirming identity and assessing purity. As this is a specialized compound, its physical properties are not widely documented. This guide provides a comprehensive, authoritative framework for the precise determination of its melting point, intended for researchers, scientists, and drug development professionals. We detail two robust methodologies, Capillary Melting Point Determination and Differential Scanning Calorimetry (DSC), explaining the theoretical underpinnings, procedural causality, and data interpretation required to generate reliable and reproducible results.

The Foundational Importance of Melting Point Analysis

The melting point of a crystalline solid is the temperature at which it transitions from the ordered solid state to the liquid state.[1] This phase change is a first-order thermodynamic transition that occurs at a specific, characteristic temperature for a pure substance under standard pressure.[1][2] For drug development professionals, this value is more than a mere physical constant; it is a cornerstone of a compound's identity and purity profile.

Two key principles underscore its importance:

• Identity Confirmation: A sharp, well-defined melting point, consistent with a reference standard, serves as a primary confirmation of a compound's identity.

• Purity Assessment: The presence of impurities disrupts the crystal lattice of a substance.[2] This disruption requires less energy to overcome the intermolecular forces, resulting in a phenomenon known as melting point depression , characterized by a lower and broader melting temperature range.[1][2][3] A narrow melting range (typically 0.5–1.5°C) is a strong indicator of high purity.[4]

Given the novelty of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, establishing a definitive melting point is a prerequisite for further research, formulation, and quality control.

Methodologies for Accurate Melting Point Determination

Two methods are presented, ranging from a classical, widely accessible technique to a more advanced, quantitative thermal analysis. The choice of method depends on the required precision, the amount of sample available, and the specific data needed (e.g., enthalpy of fusion).

Method A: Capillary Melting Point Apparatus

This traditional method relies on visual observation of the sample as it is heated in a calibrated apparatus.[5] It is a rapid and reliable technique for routine analysis.

A small, finely powdered sample is packed into a thin-walled capillary tube and placed in a heated metal block next to a high-precision thermometer.[6][7] The temperature is increased at a controlled rate, and the temperatures at which melting begins and is complete are recorded.[6]

Step 1: Sample Preparation (The Foundation of Accuracy)

• Rationale: The sample must be completely dry, as residual solvent acts as an impurity, causing melting point depression.[8] It must also be a fine, homogenous powder to ensure uniform heat transfer and dense packing.[5][6][8]

• Procedure:

  • Ensure the sample of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is fully dried, preferably under vacuum, to remove any trace solvents.

  • Place a small amount on a clean, dry watch glass. If the crystals are large, gently pulverize them into a fine powder using a spatula or mortar and pestle.[7][8]

Step 2: Capillary Tube Loading

• Rationale: Proper packing is critical. Air pockets can lead to uneven heating, and too much sample can cause a temperature gradient within the material itself, artificially broadening the melting range.[8][9]

• Procedure:

  • Take a capillary tube (sealed at one end) and press the open end into the powdered sample until a small plug (3-4 mm) enters the tube.[8][10]

  • Invert the tube and tap it gently on a hard surface to move the solid to the bottom.[9] For optimal packing, drop the capillary, sealed-end down, through a long glass tube (approx. 1 meter) onto the benchtop. The impact will compact the powder tightly.[8][9]

  • The final packed sample height should be 2–3 mm.[8][10]

Step 3: Determination of Melting Range

• Rationale: A two-stage heating process saves time without sacrificing accuracy. A rapid initial scan finds the approximate melting point, while a second, slower scan provides the precise range.[7][9][10] Heating too quickly near the melting point does not allow for thermal equilibrium between the sample, the heating block, and the thermometer, leading to inaccurate readings.[5] A rate of 1–2°C per minute is standard for accurate determination.[5][9][10]

• Procedure:

  • Rough Measurement: Place the loaded capillary into the apparatus.[8] Heat at a rapid rate (e.g., 10–15°C/minute) to find the approximate melting temperature.[9][10]

  • Fine Measurement: Allow the apparatus to cool to at least 20°C below the approximate melting point.[7][9] Using a fresh sample, heat rapidly to within 15°C of the rough melting point.[10]

  • Decrease the heating rate to 1–2°C per minute.[10][11]

  • Record the temperature (T1 ) at which the first droplet of liquid appears.[6][9]

  • Continue heating at the slow rate and record the temperature (T2 ) at which the last solid crystal melts, leaving a clear liquid.[6][9]

  • The melting point is reported as the range T1 – T2 . Perform the measurement in triplicate to ensure reproducibility.

Method B: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique that provides more quantitative data than the capillary method. It is the preferred method for pharmaceutical development due to its high precision and ability to measure thermodynamic properties.[12][13]

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference pan at the same rate.[12][14] When the sample melts (an endothermic process), it requires more energy than the reference to maintain the same temperature. This difference in heat flow is detected and plotted against temperature, producing a thermogram where the melting event appears as a peak.[15]

Step 1: Instrument Calibration

• Rationale: This is a critical self-validating step. Calibration with a certified reference material (e.g., high-purity Indium) ensures the accuracy of the measured temperature and enthalpy scales of the instrument.

• Procedure:

  • Following the instrument manufacturer's protocol, perform a temperature and enthalpy calibration using a certified Indium standard (Melting Point: 156.6°C).

  • Verify that the measured onset temperature and heat of fusion for Indium are within the specified tolerances.

Step 2: Sample Preparation and Encapsulation

• Rationale: Precise weighing and proper sealing of the DSC pan are essential for quantitative accuracy. Hermetic sealing is crucial for compounds that may sublime or decompose, as it creates a closed system and prevents mass loss.[2]

• Procedure:

  • Accurately weigh 1–3 mg of the finely powdered 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine into an aluminum DSC pan.

  • Hermetically seal the pan using a sample press.

  • Prepare an identical empty pan to serve as the reference.

Step 3: Thermal Program and Data Acquisition

• Rationale: An inert atmosphere (e.g., nitrogen) prevents oxidative degradation of the sample at elevated temperatures. The heating rate influences peak resolution and temperature accuracy, with 10°C/minute being a common standard for routine analysis.

• Procedure:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with high-purity nitrogen gas (e.g., at 50 mL/min).

  • Set the thermal program:

    • Equilibrate at 25°C.

    • Ramp the temperature at a rate of 10°C/minute to a temperature approximately 30°C above the expected melting point.

  • Initiate the run and record the heat flow versus temperature data.

Data Interpretation and Presentation

Accurate reporting of results is as important as the measurement itself.

Capillary Method Data

The result is reported as a range. For a pure compound, this range should be narrow.

DSC Thermogram Analysis

The DSC thermogram provides richer information:

• Onset Temperature: The extrapolated beginning of the melting peak, often considered the closest value to the thermodynamic melting point.

• Peak Temperature: The temperature at which the maximum heat flow occurs.

• Heat of Fusion (ΔHfus): The integrated area of the melting peak, representing the energy required to melt the sample (in J/g).

The relationship between these analysis points is visualized below.

Caption: Workflow for analyzing a DSC thermogram to derive key melting parameters.

Summary of Results

All quantitative data should be summarized for clarity. As the melting point for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is not published, the table below serves as a template for reporting experimentally determined values.

Parameter	Method	Result (Hypothetical Values)	Notes
Melting Range	Capillary Apparatus	178.5 – 179.5 °C	Average of three determinations.
Onset Temperature	DSC	178.8 °C	Heating rate: 10°C/min.
Peak Temperature	DSC	180.2 °C	Heating rate: 10°C/min.
Heat of Fusion (ΔHfus)	DSC	125.4 J/g	Indicates energy required for fusion.

The Effect of Purity on Melting Point

To validate the use of melting point as a purity criterion, a mixed melting point experiment is instructive. If a sample is intentionally doped with a known impurity, the resulting melting point will be depressed and the range broadened.[2]

Caption: Logical relationship between sample purity and observed melting point range.

This principle is a foundational, self-validating system in synthetic chemistry. If a synthesized batch of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine shows a broad, low melting point, it is a clear indication that further purification is required.[1][3]

Conclusion

The melting point is an indispensable parameter in the characterization of novel pharmaceutical compounds like 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine. Its accurate determination is vital for identity confirmation and as a primary, cost-effective indicator of purity. Both the classical capillary method and the more quantitative DSC technique provide robust and reliable means of establishing this critical value. The protocols outlined in this guide are designed to be self-validating, ensuring that the data generated is accurate, reproducible, and sufficient for the rigorous demands of research and drug development.

References

• Title: Melting point determination Source: University of Calgary URL: [Link]

• Title: Melting Point Determination of Organic Compounds: Chemistry Guide Source: Vedantu URL: [Link]

• Title: Melting Point Matters: The Key to Purity, Identification, and Quality Control Source: Buchi.com URL: [Link]

• Title: Melting Point Apparatus Experimental Manual Source: Scribd URL: [Link]

• Title: Determination of the melting point Source: Al-Mustaqbal University College URL: [Link]

• Title: Method for Determining Capillary Melting Point Source: J&K Scientific LLC URL: [Link]

• Title: 6.1D: Step-by-Step Procedures for Melting Point Determination Source: Chemistry LibreTexts URL: [Link]

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The Pivotal Role of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine in Agrochemical Synthesis: A Technical Guide

For Researchers, Scientists, and Agrochemical Development Professionals

Abstract

This technical guide provides an in-depth exploration of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, a key intermediate in the development of modern agrochemicals. The document elucidates a probable synthetic pathway, details its chemical significance, and discusses its likely application as a precursor to a novel class of fungicides. Drawing upon established principles of organic synthesis and the known biological activity of related pyrimidinamine compounds, this guide offers valuable insights for professionals engaged in the discovery and development of next-generation crop protection agents.

Introduction: The Significance of Pyrimidinamine Scaffolds in Agrochemicals

The pyrimidine ring system is a foundational scaffold in a multitude of biologically active molecules, including a significant number of commercial agrochemicals.[1] Pyrimidinamine derivatives, in particular, have garnered substantial interest due to their potent fungicidal properties.[2] These compounds often exhibit novel modes of action, making them crucial tools in the ongoing battle against fungicide resistance in plant pathogens.[3][4] The fungicidal mechanism of many pyrimidine-based fungicides involves the inhibition of NADH oxidoreductase in complex I of the mitochondrial respiratory chain or the inhibition of methionine biosynthesis.[5][6]

This guide focuses on a specific, highly functionalized pyrimidinamine intermediate: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine . The strategic incorporation of a propargyl group at the C5 position of the pyrimidine ring opens up a vast chemical space for the synthesis of diverse and potentially highly active final products. The terminal alkyne functionality is particularly amenable to a variety of coupling reactions, allowing for the introduction of a wide range of substituents to fine-tune the biological activity of the resulting agrochemical.

Synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine: A Proposed Pathway

Retrosynthetic Analysis

A retrosynthetic analysis suggests that the target molecule can be constructed by coupling a suitable 5-halo-4-chloro-6-methyl-2-pyrimidinamine with propyne or a propyne equivalent. A commercially available and suitable starting material for this approach is 5-bromo-4-chloro-6-methylpyrimidin-2-amine .[8][9]

Proposed Synthetic Workflow

The proposed synthesis involves a two-step process starting from commercially available precursors.

Figure 1: Proposed synthetic workflow for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine.

Experimental Protocol: Sonogashira Coupling

This protocol provides a general methodology for the Sonogashira coupling of 5-bromo-4-chloro-6-methylpyrimidin-2-amine with propyne. Optimization of reaction conditions may be necessary to achieve optimal yields.

Materials:

• 5-Bromo-4-chloro-6-methylpyrimidin-2-amine

• Propyne (gas or condensed liquid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Anhydrous solvent (e.g., THF, DMF, or a mixture with an amine)

• Amine base (e.g., triethylamine or diisopropylethylamine)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry, two-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a gas inlet, add 5-bromo-4-chloro-6-methylpyrimidin-2-amine (1.0 eq), the palladium catalyst (0.02-0.05 eq), and copper(I) iodide (0.05-0.1 eq).

• Solvent and Base Addition: Add the anhydrous solvent and the amine base. The reaction mixture is typically degassed by bubbling with an inert gas for 15-30 minutes.

• Propyne Introduction: Cool the reaction mixture to a suitable temperature (e.g., -78 °C or 0 °C) and introduce propyne gas at a controlled rate, or add condensed propyne.[10]

• Reaction: Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Role as an Agrochemical Intermediate: Gateway to Novel Fungicides

The structure of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is primed for further chemical modification to generate a library of potential agrochemicals. The presence of the reactive chloro and amino groups, in addition to the versatile propargyl moiety, allows for a multitude of derivatization strategies.

Mechanism of Action of Pyrimidinamine Fungicides

Pyrimidinamine fungicides are known to act on various cellular processes in fungi. Two primary modes of action have been identified for different classes of pyrimidinamine fungicides:

• Inhibition of Methionine Biosynthesis: Some anilinopyrimidine fungicides, such as cyprodinil and pyrimethanil, interfere with the biosynthesis of the essential amino acid methionine.[6]

• Inhibition of Complex I (NADH:Ubiquinone Oxidoreductase): Other pyrimidine-based fungicides, like diflumetorim, target Complex I in the mitochondrial electron transport chain, disrupting cellular respiration and energy production.[3][5]

Given the structural similarities, it is highly probable that derivatives of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine will exhibit fungicidal activity through one of these mechanisms.

Potential Downstream Agrochemicals

The propargyl group can be readily transformed into various functional groups or used in "click chemistry" reactions to attach larger, more complex moieties. This allows for the systematic exploration of the structure-activity relationship (SAR) to identify compounds with optimal fungicidal potency and desirable physicochemical properties for agricultural applications.

Figure 2: Potential derivatization pathways for novel fungicide discovery.

Technical Specifications and Safety Considerations

While specific experimental data for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is not publicly available, its properties and safety profile can be inferred from structurally related compounds.

Property	Predicted/Inferred Value	Source/Basis
Molecular Formula	C₉H₉ClN₄	Calculated
Molecular Weight	208.65 g/mol	Calculated
Appearance	Likely a solid at room temperature	Analogy to similar pyrimidine derivatives
Solubility	Expected to be soluble in common organic solvents	General properties of similar heterocyclic compounds

Safety and Handling:

Chlorinated pyrimidine derivatives should be handled with care in a well-ventilated laboratory fume hood.[11][12][13][14][15] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.

Potential Hazards (Inferred from related compounds):

• Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

• Skin and Eye Irritation: May cause skin and eye irritation.

• Respiratory Irritation: May cause respiratory tract irritation.

In case of exposure, it is crucial to seek immediate medical attention. A comprehensive safety data sheet (SDS) should be consulted before handling any chemical.

Conclusion

4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine represents a highly promising and versatile intermediate for the synthesis of novel agrochemical fungicides. Its strategic design, incorporating a reactive propargyl group, provides a gateway to a vast chemical space for the development of next-generation crop protection agents. The proposed synthetic route via a Sonogashira coupling offers a practical and efficient method for its preparation. Further research into the derivatization of this intermediate and the biological evaluation of the resulting compounds is warranted to fully realize its potential in addressing the ongoing challenges in global food security.

References

[5] Design and Synthesis of Pyrimidine Amine Containing Isothiazole Coumarins for Fungal Control. ACS Omega. [3] Design and Synthesis of Pyrimidine Amine Containing Isothiazole Coumarins for Fungal Control. ACS Omega. [7] Application Notes and Protocols: Synthesis of 4- Alkynyl-5-chloropyrimidin-2-amine Derivatives via Sonogashira Coupling for Drug Discovery. Benchchem. [4] Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea. MDPI. [11] 2-chloro-5-(chloroMethyl)pyriMidine SDS, 148406-13-7 Safety Data Sheets. ECHEMI. [12] Chemical Safety Data Sheet MSDS / SDS - 2-(Chloromethyl)pyrimidine. ChemicalBook. [16] The Discovery of a New Fungicide Candidate through Lead Optimization of Pyrimidinamine Derivatives and Their Activity against Cucumber Downy Mildew. ResearchGate. [6] AP Fungicides. FRAC. [13] SAFETY DATA SHEET - Fisher Scientific. [14] Safe Disposal of 2-(Chloromethyl)pyrimidine Hydrochloride: A Procedural Guide. Benchchem. Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. Organic & Biomolecular Chemistry (RSC Publishing). [1] Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. PMC - NIH. [15] SAFETY DATA SHEET - Thermo Fisher Scientific. [2] Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. [10] A Convenient Procedure for Sonogashira Reactions Using Propyne. [17] Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. [18] Sonogashira Coupling. Chemistry LibreTexts. [19] Sonogashira Coupling. Organic Chemistry Portal. [20] Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. PMC. [8] 5-BROMO-4-CHLORO-6-METHYLPYRIMIDIN-2-AMINE. gsrs. [21] Synthesis, molecular docking and ADME prediction of some pyridine and pyrimidine derivatives as anti-colorectal cancer drugs. JOCPR. [9] 5-bromo-4-chloro-6-methylpyrimidin-2-amine. Sigma-Aldrich. [22] Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. ResearchGate. [23] A Convenient Procedure for Sonogashira Reactions Using Propyne. Semantic Scholar. [24] Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. ResearchGate. [25] Synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine. Atlantis Press. [26] 5-Bromo-4-chloro-6-methyl-2-(methylthio)pyrimidine. Sigma-Aldrich. [27] Flow Chemistry: Sonogashira Coupling.

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toxicity profile of propynyl-substituted pyrimidine derivatives

Executive Summary

Propynyl-substituted pyrimidines (specifically 5-(1-propynyl)uracil and cytosine analogs) represent a high-value chemical space in medicinal chemistry, utilized to enhance the binding affinity of antisense oligonucleotides (ASOs) and the lipophilicity of small-molecule dihydrofolate reductase (DHFR) inhibitors. However, the introduction of an alkyne moiety—even an internal one—introduces specific metabolic liabilities.

This guide deconstructs the toxicity profile of these derivatives, focusing on mechanism-based inactivation (MBI) of cytochrome P450s, potential mitochondrial toxicity via polymerase

inhibition, and genotoxicity arising from nucleobase misincorporation. It provides a self-validating experimental framework for assessing these risks early in the drug discovery pipeline.

Structural Basis of Toxicity: The Propynyl "Warhead"

The propynyl group (

) is often employed as a bioisostere for a methyl group or to project into hydrophobic pockets of enzymes (e.g., DHFR). While it enhances - stacking interactions in DNA/RNA duplexes, its electron-rich triple bond is a primary site for oxidative metabolism.

The Electronic Liability

Unlike alkyl groups, the alkyne

-system is susceptible to oxidation by CYP450 enzymes (primarily CYP2E1 and CYP3A4). The toxicity is not intrinsic to the resting state but is metabolically driven .

• Terminal Alkynes (Ethynyl): Highly reactive; form terminal acetylides and heme-destroying radical species.

• Internal Alkynes (Propynyl): More stable but can undergo oxidation to form reactive ketenes or

  -unsaturated ketones , which act as Michael acceptors.

Metabolic Bioactivation: The Core Mechanism

The most critical safety concern for propynyl-pyrimidines is bioactivation in the liver. The oxidation of the triple bond generates electrophilic species that covalently bind to cellular nucleophiles (glutathione, proteins) or the heme iron of the metabolizing enzyme itself.

Mechanism-Based Inactivation (MBI)

The propynyl moiety can act as a "suicide substrate."

• Oxidation: CYP450 transfers an oxygen to the triple bond.[1]

• Rearrangement: The resulting oxirene intermediate rearranges into a reactive ketene or unsaturated ketone .

• Covalent Binding:

  • Pathway A (Heme Alkylation): The reactive species alkylates the pyrrole nitrogen of the CYP heme, irreversibly inactivating the enzyme.

  • Pathway B (Protein Adducts): The electrophile escapes the active site and binds to cysteine residues on cytosolic proteins, triggering an immune response (haptenization) or oxidative stress.

Visualization: Metabolic Activation Pathway

Figure 1: The bifurcation of metabolic fate. The reactive ketene intermediate must be trapped by Glutathione (GSH) to avoid toxicity. Failure leads to covalent binding.

Cellular & Systemic Toxicity Profiles

Hepatotoxicity (DILI Risk)

• Cause: Accumulation of reactive ketenes depletes hepatic GSH pools.

• Manifestation: Centrilobular necrosis. Propynyl derivatives with high lipophilicity (LogP > 3) are at higher risk due to increased CYP binding affinity.

Mitochondrial Toxicity

Nucleoside analogs (if the pyrimidine is a nucleoside mimetic) can inhibit DNA Polymerase

(Pol ), the enzyme responsible for mitochondrial DNA replication.

• Mechanism: The propynyl group at the C5 position can cause steric clashes or obligate chain termination if incorporated into mtDNA.

• Clinical Signs: Lactic acidosis, hepatic steatosis.

Genotoxicity

While 5-propynyl derivatives are generally less genotoxic than 5-ethynyl (EdU) analogs, they can still pose risks if they act as substrates for nuclear DNA polymerases.

• Risk: Misincorporation leading to transition mutations (AT

  GC) or replication fork stalling.

Experimental Protocols for Risk Assessment

To validate the safety of a propynyl-pyrimidine lead, you must perform the following self-validating assays.

Protocol A: Reactive Metabolite Trapping (GSH/CN Screening)

Objective: Determine if the propynyl group forms hard (cyanide-trappable) or soft (GSH-trappable) electrophiles.

• Incubation System:

  • Human Liver Microsomes (HLM) (1 mg/mL protein).

  • Test Compound (10 µM).[2]

  • Trapping Agent: Glutathione (GSH) (5 mM) for soft electrophiles (Michael acceptors) AND Potassium Cyanide (KCN) (1 mM) for hard electrophiles (iminium ions).

  • Cofactor: NADPH (1 mM).

• Reaction: Incubate at 37°C for 60 minutes.

• Termination: Quench with ice-cold acetonitrile.

• Analysis (LC-MS/MS):

  • Search for Neutral Loss scans.

  • GSH Adduct: Look for [M + 307 + H]+ (indicates +GSH).

  • CN Adduct: Look for [M + 27 + H]+.

• Interpretation:

  • Positive Adducts: High risk of idiosyncratic toxicity. Structural modification required.[3]

  • No Adducts: Metabolic stability confirmed.[4]

Protocol B: Mitochondrial Glu/Gal Assay

Objective: Distinguish mitochondrial toxicity from general cytotoxicity.

• Cell Line: HepG2 cells.

• Conditions:

  • Glucose Media: Cells rely on glycolysis (mitochondria-independent).

  • Galactose Media: Cells forced to rely on oxidative phosphorylation (mitochondria-dependent).

• Dosing: Treat cells with propynyl derivative (0.1 - 100 µM) for 24-48 hours.

• Readout: Measure ATP levels (CellTiter-Glo).

• Calculation:

  • Index > 3: Indicates specific mitochondrial toxicity.

Data Presentation & Analysis

When evaluating a series of derivatives, structure your data to highlight the "Safety Window."

Compound ID	Structure (C5-Sub)	HLM (min)	GSH Adducts (Area Ratio)	Pol Inhibition (IC )	Mito-Tox Index
Ref-1	Propyl ( )	>60	ND (Not Detected)	>100 µM	1.1
Test-A	Propynyl ( )	15	High (1.5)	50 µM	1.2
Test-B	3,3,3-Trifluoropropynyl	45	Low (0.1)	>100 µM	1.0
Pos-Ctrl	Ethynyl ( )	8	Very High (5.0)	5 µM	4.5

Table 1: Hypothetical screening data. Note that Test-A shows metabolic instability and reactive metabolite formation, while fluorination (Test-B) mitigates this risk.

Integrated Screening Workflow

Use this decision tree to determine if a lead compound should proceed to in vivo studies.

Figure 2: Tiered toxicity screening cascade. Reactive metabolite formation is the primary "Go/No-Go" gate.

Mitigation Strategies

If your propynyl derivative shows toxicity, apply these medicinal chemistry strategies:

• Deuteration: Replace the methyl hydrogens of the propynyl group with deuterium (

  ). This utilizes the Kinetic Isotope Effect (KIE) to slow down the rate of CYP-mediated oxidation.

• Steric Shielding: Introduce an ortho-substituent on the pyrimidine ring (if possible) or adjacent to the alkyne to hinder CYP access.

• Electronic Deactivation: Use a trifluoropropynyl group (

  ). The electron-withdrawing fluorines reduce the electron density of the triple bond, making it less susceptible to oxidative attack.

References

• Guengerich, F. P. (2018). "Mechanisms of Cytochrome P450-Catalyzed Oxidations." ACS Catalysis. [Link]

• Kalgutkar, A. S., et al. (2005). "A comprehensive listing of bioactivation pathways of organic functional groups." Current Drug Metabolism. [Link]

• Barnes, B. J., et al. (2018). "Kinase Inhibitor Toxicity: The Role of Reactive Metabolites." Chemical Research in Toxicology. [Link]

• FDA Guidance for Industry. (2020). "In Vitro Drug Interaction Studies—Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions." [Link]

• Dykens, J. A., & Will, Y. (2007). "The significance of mitochondrial toxicity testing in drug development." Drug Discovery Today. [Link]

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• 4. researchgate.net [researchgate.net]

literature review of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine analogs

The pyrimidine ring system is a fundamental heterocyclic motif in medicinal chemistry, forming the structural basis for a vast array of biologically active molecules.[1][2] Its presence in the nucleobases cytosine, thymine, and uracil underscores its critical role in the chemistry of life.[3] The inherent drug-like properties of the pyrimidine core, coupled with the synthetic tractability to introduce a wide range of substituents, have made it a privileged scaffold in the development of novel therapeutic agents.[1][2] These agents span a wide spectrum of activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory effects.[1] This technical guide will provide a comprehensive literature review of analogs based on the 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine scaffold, exploring their synthesis, structure-activity relationships, and biological potential.

Synthetic Strategies for Pyrimidine Analogs

The synthesis of substituted pyrimidines is a well-established field, with numerous methods available for the construction and functionalization of the heterocyclic core.[1] The synthesis of analogs of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine would likely involve a convergent approach, where a pre-functionalized pyrimidine core is coupled with various side chains.

A common strategy involves the nucleophilic substitution of chlorine atoms on a dichlorinated pyrimidine precursor.[4][5] For example, 4,6-dichloropyrimidines can be selectively substituted at the 4-position, followed by a second substitution at the 6-position.[5] The 2-amino group can be introduced early in the synthesis or via nucleophilic aromatic substitution.

The introduction of the 5-(2-propynyl) group can be achieved through various cross-coupling reactions, such as the Sonogashira coupling, on a 5-halopyrimidine intermediate. Alternatively, the pyrimidine ring can be constructed from a precursor already containing the propargyl moiety.

Structure-Activity Relationships (SAR): Decoding the Pharmacophore

The biological activity of pyrimidine derivatives is highly dependent on the nature and position of the substituents on the pyrimidine ring.[2] Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective analogs.

The 2-Aminopyrimidine Moiety: A Key Interaction Hub

The 2-aminopyrimidine unit is a well-known pharmacophore, particularly in the context of kinase inhibition. The amino group can act as a hydrogen bond donor, forming crucial interactions with the hinge region of the kinase ATP-binding site.[6] This interaction is a common feature of many approved kinase inhibitors. Modifications to this amino group, such as alkylation or acylation, can significantly impact binding affinity and selectivity.

The 4-Chloro Group: A Handle for Further Functionalization

The chlorine atom at the 4-position is a versatile synthetic handle. It can be readily displaced by a variety of nucleophiles, including amines, alcohols, and thiols, allowing for the introduction of a diverse range of substituents.[4] The nature of the substituent at this position has been shown to have a profound effect on the biological activity of pyrimidine-based compounds, influencing properties such as potency and cell permeability.[6]

The 6-Methyl Group: A Modulator of Potency and Selectivity

The methyl group at the 6-position can influence the compound's activity in several ways. It can provide beneficial hydrophobic interactions within the target's binding pocket and can also impact the planarity of the molecule, which may affect its binding properties. In some cases, the introduction of a methyl group at this position has been shown to enhance the potency of pyrimidine-based inhibitors.[7]

The 5-(2-Propynyl) Group: Exploring New Chemical Space

The 5-(2-propynyl) group is a less common substituent in reported pyrimidine-based drug candidates. The terminal alkyne offers a reactive handle for further chemical modification through "click chemistry" or other alkyne-specific reactions. This allows for the facile generation of a library of analogs with diverse functionalities at this position. The propargyl group itself can also engage in specific interactions within a binding site, such as π-π stacking or hydrophobic interactions.

Biological Activities of Pyrimidine Analogs

The pyrimidine scaffold is associated with a broad range of biological activities, as evidenced by the numerous pyrimidine-containing drugs on the market.[1]

Anticancer Activity

Many pyrimidine derivatives have been developed as potent anticancer agents.[6] They often exert their effects by targeting key cellular processes such as cell division and signal transduction.[6] For example, pyrimidine-based compounds have been designed as inhibitors of various protein kinases that are dysregulated in cancer.[6] The substitution pattern on the pyrimidine ring is critical for determining the specific kinase that is targeted and the resulting anticancer potency.

Antimicrobial and Antiviral Activity

The pyrimidine core is also a key component of many antimicrobial and antiviral drugs.[1][4] These compounds can interfere with essential metabolic pathways in microorganisms or inhibit viral replication.[1] For instance, some pyrimidine derivatives act as inhibitors of dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis in both bacteria and protozoa.[1]

Experimental Protocols

The evaluation of novel pyrimidine analogs typically involves a series of in vitro and in vivo assays to determine their biological activity and drug-like properties.

Kinase Inhibition Assay

Objective: To determine the inhibitory activity of the synthesized analogs against a panel of protein kinases.

Methodology:

• Recombinant kinase enzymes are incubated with a fluorescently labeled substrate and ATP in a microplate format.

• The test compounds are added at various concentrations.

• The kinase reaction is allowed to proceed for a defined period.

• The reaction is stopped, and the amount of phosphorylated substrate is quantified using a suitable detection method (e.g., fluorescence polarization, time-resolved fluorescence resonance energy transfer).

• IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are calculated from the dose-response curves.

Cell Proliferation Assay

Objective: To assess the cytotoxic or anti-proliferative effects of the analogs on cancer cell lines.

Methodology:

• Cancer cells are seeded in 96-well plates and allowed to attach overnight.

• The cells are then treated with a range of concentrations of the test compounds.

• After a specified incubation period (e.g., 72 hours), cell viability is assessed using a colorimetric or fluorometric assay, such as the MTT or resazurin assay.[8]

• The absorbance or fluorescence is measured, and the IC50 values are determined.

Data Presentation

The results from the biological assays are typically summarized in tables to allow for easy comparison of the activity of the different analogs.

Compound ID	R1	R2	R3	Kinase IC50 (nM)	Cancer Cell Line IC50 (µM)
Parent	Cl	CH3	C≡CH	Data not available	Data not available
Analog 1	NH-Ph	CH3	C≡CH	To be determined	To be determined
Analog 2	O-Ph	CH3	C≡CH	To be determined	To be determined
Analog 3	Cl	H	C≡CH	To be determined	To be determined
Analog 4	Cl	CH3	CH2-N3	To be determined	To be determined

Visualizations

General Synthetic Scheme for 4-Substituted Pyrimidine Analogs

Caption: A generalized synthetic workflow for the preparation of disubstituted aminopyrimidine analogs.

Key Pharmacophoric Interactions of a 2-Aminopyrimidine Kinase Inhibitor

Caption: Hydrogen bonding interactions between a 2-aminopyrimidine inhibitor and the kinase hinge region.

Conclusion

The 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine scaffold represents a promising starting point for the development of novel therapeutic agents. The synthetic accessibility of the pyrimidine core allows for the systematic exploration of the structure-activity relationships of its analogs. By leveraging the known pharmacophoric features of the 2-aminopyrimidine moiety and exploring the chemical space offered by the 4-chloro and 5-propynyl substituents, it is possible to design and synthesize potent and selective modulators of various biological targets. Further investigation into the synthesis and biological evaluation of analogs based on this scaffold is warranted to unlock their full therapeutic potential.

References

[6] A Comparative Analysis of the Biological Activity of 4-Pyrimidine Methanamine and Other Pyrimidine Derivatives - Benchchem. (n.d.). Retrieved from [1] An overview on synthesis and biological activity of pyrimidines - World Journal of Advanced Research and Reviews. (2022, July 9). Retrieved from [3] Biological Activity of Pyrimidine Derivativies: A Review - Juniper Publishers. (2017, April 3). Retrieved from [7] Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides | Journal of Agricultural and Food Chemistry - ACS Publications. (2025, September 12). Retrieved from [2] Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed. (n.d.). Retrieved from [9] Design, Synthesis, and Biological Evaluation of Classical and Nonclassical 2-Amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors - PMC. (n.d.). Retrieved from [10] Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. (2025, June 4). Retrieved from [4] Synthesis of Pyrimidine Conjugates with 4-(6-Amino-hexanoyl)-7,8-difluoro-3,4-dihydro-3-methyl-2H-[6][7]benzoxazine and Evaluation of Their Antiviral Activity - MDPI. (2022, June 30). Retrieved from [5] Synthesis of 4-chloro-6-ethoxy-2-(methylthio)pyrimidine (5) and... - ResearchGate. (n.d.). Retrieved from [8] Synthesis, in silico and in vitro studies of aminopyrimidine hybrids as EGFR TK inhibitors and anti-proliferative agents - PMC. (2025, October 6). Retrieved from

Sources

• 1. wjarr.com [wjarr.com]
• 2. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Design, Synthesis, and Biological Evaluation of Classical and Nonclassical 2-Amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jchemrev.com [jchemrev.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Executive Summary

This application note details the optimized synthetic protocol for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine , a critical heterocyclic intermediate used in the development of tyrosine kinase inhibitors and advanced agrochemicals.

While direct alkylation of the pyrimidine core at the C-5 position is chemically feasible, it often suffers from poor regioselectivity (N- vs. C-alkylation). This guide presents a "Pre-functionalized Cyclization Strategy" (Route A), where the propargyl moiety is installed into the

-keto ester precursor prior to ring closure. This approach guarantees 100% regioselectivity, higher overall yields, and a scalable impurity profile suitable for GMP and GLP environments.

Retrosynthetic Analysis & Strategy

The synthesis is deconstructed into three distinct unit operations:

• C-Alkylation: Installation of the "warhead" (propargyl group) onto ethyl acetoacetate.

• Cyclocondensation: Construction of the pyrimidine core using guanidine.

• Chlorodehydroxylation: Activation of the C-4 position for subsequent nucleophilic substitution.

Pathway Visualization

Figure 1: Strategic workflow for the regioselective synthesis of the target pyrimidine.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 2-acetyl-4-pentynoate

Objective: Selective C-alkylation of the

-keto ester. Critical Quality Attribute (CQA): Minimizing O-alkylated byproduct and dialkylated impurities.

Reagents

• Ethyl acetoacetate (1.0 eq)

• Propargyl bromide (80% in toluene, 1.1 eq)

• Sodium ethoxide (21% wt in ethanol, 1.1 eq)

• Solvent: Anhydrous Ethanol

Protocol

• Preparation: Charge a dry 3-neck round-bottom flask (RBF) with anhydrous ethanol and cool to 0°C under nitrogen atmosphere.

• Base Addition: Add Sodium ethoxide solution dropwise.

• Substrate Addition: Add Ethyl acetoacetate dropwise over 30 minutes, maintaining temperature < 5°C. The solution will turn yellow (enolate formation). Stir for 30 mins at 0°C.

• Alkylation: Add Propargyl bromide dropwise over 45 minutes. Caution: Exothermic.

• Reaction: Allow the mixture to warm to room temperature (RT) and then reflux for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2) or GC-MS.[1]

• Workup: Cool to RT. Filter off the NaBr salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in DCM, wash with water and brine. Dry over Na₂SO₄. Distill under reduced pressure (approx. 100-110°C @ 15 mmHg) to obtain a colorless oil.

  • Yield Target: 65-75%

Step 2: Cyclization to 2-Amino-6-methyl-5-(2-propynyl)-4-pyrimidinol

Objective: Formation of the pyrimidine ring. Mechanism: Nucleophilic attack of guanidine on the ester and ketone carbonyls.

Reagents

• Ethyl 2-acetyl-4-pentynoate (from Step 1, 1.0 eq)

• Guanidine Carbonate (1.2 eq)

• Solvent: Absolute Ethanol

Protocol

• Mixing: In a clean RBF, suspend Guanidine Carbonate in absolute ethanol.

• Addition: Add Ethyl 2-acetyl-4-pentynoate slowly with stirring.

• Reflux: Heat the mixture to reflux (78°C). The suspension will eventually dissolve or change character as the pyrimidinol precipitates. Reflux for 8–12 hours.

• Isolation: Cool the reaction mixture to 0–5°C in an ice bath. The product usually precipitates as a white to off-white solid.

• Filtration: Filter the solid. Wash the cake with cold ethanol (2x) and water (2x) to remove inorganic salts and unreacted guanidine.

• Drying: Dry in a vacuum oven at 50°C for 6 hours.

  • Yield Target: 70-80%

  • Characterization: ¹H NMR should show disappearance of ethyl ester signals and appearance of a broad singlet (OH/NH tautomer).

Step 3: Synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Objective: Conversion of the hydroxyl group to a chloro leaving group. Safety Note: POCl₃ is highly corrosive and reacts violently with water.

Reagents

• Pyrimidinol Intermediate (from Step 2, 1.0 eq)

• Phosphorus Oxychloride (POCl₃) (5.0 - 8.0 eq) - Acts as solvent and reagent

• N,N-Diethylaniline (catalytic, optional) or Triethylamine (1.0 eq) if acid scavenging is required.

Protocol

• Setup: Use a dry flask with a reflux condenser and a caustic scrubber (NaOH trap) connected to the outlet to neutralize HCl gas.

• Addition: Place the Pyrimidinol solid in the flask. Carefully add POCl₃ at RT.

• Reaction: Heat the mixture slowly to reflux (105°C). The solid will dissolve, and the solution will darken. Reflux for 3–5 hours.

  • Checkpoint: Monitor by TLC (DCM:MeOH 95:5). The polar starting material (Rf ~0.1) should convert to a non-polar spot (Rf ~0.6).

• Quench (Critical Step):

  • Remove excess POCl₃ via vacuum distillation (rotary evaporator with strict safety traps).

  • Pour the thick residue slowly onto crushed ice with vigorous stirring. Do not let the temperature rise above 20°C (add external cooling).

• Neutralization: Adjust pH to ~8 using Ammonium Hydroxide (25%) or saturated NaHCO₃ solution. The product will precipitate.[2]

• Extraction: Extract the aqueous slurry with Ethyl Acetate (3x).

• Finishing: Wash organics with brine, dry over MgSO₄, and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes).

  • Yield Target: 60-70%

Analytical Data & Specifications

Parameter	Specification / Expected Value
Appearance	White to pale yellow crystalline solid
Melting Point	155–160°C (Structure dependent, verify with standard)
¹H NMR (DMSO-d₆)	2.35 (s, 3H, CH₃), 3.45 (d, 2H, CH₂-C ), 3.05 (t, 1H, C-H), 6.80 (br s, 2H, NH₂)
Mass Spec (ESI+)	[M+H]⁺ = 182.05 (Calculated for C₈H₈ClN₃)
Purity (HPLC)	> 98.0% (AUC)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	O-Alkylation vs C-Alkylation	Ensure temperature is kept < 5°C during halide addition. Use non-polar co-solvent (Toluene) if necessary.
Incomplete Cyclization	Wet Ethanol or Old Guanidine	Use freshly opened absolute ethanol. Verify Guanidine Carbonate quality.
Dark/Tar Product in Step 3	Overheating or uncontrolled exotherm	Control reflux temperature strictly. Remove POCl₃ thoroughly before quenching.
Violent Quench	Residual POCl₃	Distill off at least 80% of POCl₃ before adding to ice. Add residue to ice, not ice to residue.

Safety & Handling (HSE)

Process Safety Diagram

Figure 2: Critical safety nodes in the synthetic workflow.

• Propargyl Bromide: Powerful lachrymator and potential explosive.[3] Do not distill to dryness. Store in a refrigerator.

• Phosphorus Oxychloride (POCl₃): Fatal if inhaled. Reacts explosively with water. All glassware must be oven-dried. Work exclusively in a fume hood.

References

• General Pyrimidine Synthesis

  • Source: ChemicalBook & Vertex AI Search Results (1.1, 1.4).
  • Context: Standard protocol for chlorination of 2-amino-4-hydroxypyrimidines using POCl₃.

  • Link:

• Propargylation of Beta-Keto Esters

  • Source: Organic Syntheses, Coll. Vol. 6, p.232 (1988).
  • Context: General procedure for alkylating acetoacet

  • Link:

• Guanidine Condensation

  • Source: Arkivoc 2010 (v) 82-91.[4]

  • Context: Reaction of guanidine with electrophiles to form pyrimidine cores.

  • Link:

• Analogous Chlorination Protocols

  • Source: Arabian Journal of Chemistry (2022).
  • Context: Microwave-assisted and standard synthesis of 2-amino-4-chloropyrimidine deriv

  • Link:

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. BJOC - An economical and safe procedure to synthesize 2-hydroxy-4-pentynoic acid: A precursor towards ‘clickable’ biodegradable polylactide [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]

step-by-step reaction protocol for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Application Note: Scalable Synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Executive Summary

This application note details the optimized reaction protocol for the synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine (Target Compound). This functionalized pyrimidine serves as a critical heterocyclic building block in the development of kinase inhibitors and DPP-4 inhibitors (structural analogs to Linagliptin intermediates).

The protocol focuses on the critical chlorodehydroxylation of the pyrimidinone precursor using Phosphorus Oxychloride (POCl

). Unlike standard chlorinations, the presence of the 5-(2-propynyl) moiety (an alkyne) introduces specific stability challenges, requiring tight control over temperature and quenching conditions to prevent hydration or polymerization of the triple bond.

Retrosynthetic Strategy & Mechanism

The synthesis relies on the conversion of the lactam tautomer (pyrimidinone) to the chloro-pyrimidine via an activated phosphate intermediate.

• Target: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

• Precursor: 2-Amino-6-methyl-5-(2-propynyl)-4(3H)-pyrimidinone

• Reagent: POCl

  (Phosphorus Oxychloride)[1][2][3][4][5][6]

• Catalyst:

  -Dimethylaniline (optional but recommended for rate acceleration)

Mechanistic Insight: The reaction proceeds via the Vilsmeier-Haack type mechanism (if DMF is used) or direct phosphorylation. The oxygen of the pyrimidinone attacks the phosphorous center, creating a dichlorophosphate leaving group. The chloride ion then attacks the C4 position, restoring aromaticity and expelling the phosphate species.

Critical Process Parameter (CPP): The 5-propynyl group is susceptible to acid-catalyzed hydration (converting the alkyne to a ketone) under prolonged exposure to hot aqueous acid. Therefore, anhydrous conditions during reaction and rapid neutralization during quenching are non-negotiable.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the synthesis, highlighting the critical decision points for safety and purity.

Caption: Figure 1. Process flow diagram for the chlorination of 5-propynyl-pyrimidinone, emphasizing the critical reverse quench step.

Detailed Reaction Protocol

Materials & Equipment

• Precursor: 2-Amino-6-methyl-5-(2-propynyl)-4(3H)-pyrimidinone (10.0 g, 61.3 mmol).

• Reagent: Phosphorus Oxychloride (POCl

  ) (50 mL, excess).

• Base/Catalyst:

  -Dimethylaniline (2 mL) or Benzyltriethylammonium chloride (TEBA) (0.5 g).

• Solvent: None (Neat) or Acetonitrile (if viscosity is high).

• Quench: Crushed Ice (300 g) + NH

  OH (25% solution) to adjust pH.

Step-by-Step Methodology

1. Reaction Setup (Inert Loop)

• Equip a 250 mL three-necked Round Bottom Flask (RBF) with a magnetic stir bar, a reflux condenser, a temperature probe, and a nitrogen inlet.

• Safety Check: Ensure the off-gas from the condenser is routed to a scrubber (NaOH solution) to trap HCl and SO

  gases evolved.

• Charge the flask with 10.0 g of Precursor .

2. Reagent Addition (Exotherm Control)

• Cool the flask to 0–5°C using an ice bath.

• Add 50 mL of POCl

  dropwise via an addition funnel over 20 minutes.

  • Note: Although the reaction is endothermic at the start, mixing can generate heat.

• Add 2 mL of

  -Dimethylaniline . This acts as a proton scavenger and catalyzes the formation of the active Vilsmeier-like species.

3. Reaction Phase

• Remove the ice bath and allow the slurry to warm to room temperature.

• Heat the mixture gradually to reflux (approx. 105°C) using an oil bath.

• Maintain reflux for 3 to 5 hours . The suspension should dissolve, turning into a clear, dark orange/brown solution.

• IPC (In-Process Control): Check reaction progress via TLC (Eluent: 50% Ethyl Acetate/Hexane). The starting material (polar, low R

  ) should disappear; the product (less polar, high R ) should appear.

4. The "Reverse Quench" (Safety Critical)

• Danger: Never add water directly to the hot POCl

  mixture.[1][3] This will cause a violent explosion.

• Cool the reaction mixture to room temperature (20–25°C).

• Prepare a 1 L beaker containing 300 g of crushed ice and 100 mL of water . Stir vigorously.

• Slowly pour the reaction mixture into the stirring ice slurry . Maintain internal temperature < 20°C by adding more ice if necessary.[3]

• pH Adjustment: Immediately after quenching, the solution will be strongly acidic (HCl + H

  PO ). Slowly add conc. NH OH (or 50% NaOH) to adjust the pH to 8–9 .

  • Why? Neutralizing the acid prevents the hydration of the 5-propynyl group (alkyne) to a ketone.

5. Isolation & Purification

• The product usually precipitates as a solid upon neutralization.

• Filtration: Filter the solid using a Buchner funnel.[7] Wash with cold water (3 x 50 mL) to remove inorganic salts.

• Drying: Dry the crude solid in a vacuum oven at 45°C for 6 hours.

• Recrystallization: Dissolve the crude solid in boiling Ethanol (or EtOAc). Add activated charcoal (if dark), filter hot, and allow to crystallize at 4°C.

Quantitative Data Summary

Parameter	Specification / Result
Theoretical Yield	11.13 g
Typical Isolated Yield	7.2 – 8.3 g (65 – 75%)
Appearance	Off-white to pale yellow crystalline solid
Melting Point	180°C – 185°C (Decomposes)
Purity (HPLC)	> 98.5% (Area %)
Mass Spec (ESI+)	[M+H] = 182.04 (Cl isotope pattern observed)

Safety Protocol: POCl3 Handling

Working with POCl

requires a specific logic flow to prevent thermal runaways.

Caption: Figure 2. Safety logic for quenching Phosphorus Oxychloride reactions.

Troubleshooting & Optimization

• Problem: Low Yield / Tarry Residue.

  • Cause: Overheating or moisture in the reaction vessel.

  • Solution: Ensure glassware is flame-dried. Do not exceed 110°C.

• Problem: Loss of Propynyl Group (Hydration).

  • Cause: Quench was too slow or pH remained acidic for too long.

  • Solution: Use a buffer or stronger base (NH

    OH) during the quench to neutralize HCl immediately.

• Problem: Incomplete Reaction.

  • Cause: Old POCl

    (hydrolyzed).[4]

  • Solution: Distill POCl

    before use if the bottle has been open for months.

References

• BenchChem Technical Support. (2025).[1][3] Post-Reaction Workup for Quenching Excess Phosphorus Oxychloride. BenchChem Application Notes. Link

• Wang, H., et al. (2012). "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines Using Equimolar POCl3." Molecules, 17, 4533-4544. Link

• Eckhardt, M., et al. (2007).[8] "8-(3-(R)-Aminopiperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydropurine-2,6-dione (BI 1356), a Highly Potent, Selective, Long-Acting, and Orally Bioavailable DPP-4 Inhibitor."[8][9] Journal of Medicinal Chemistry, 50(26), 6450-6453.[8][9] Link

• Organic Syntheses. (2014). "Handling and Disposal of Hazardous Chemicals: POCl3 Quenching Protocols." Org.[7][10] Synth.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chembk.com [chembk.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. orgsyn.org [orgsyn.org]
• 8. medkoo.com [medkoo.com]
• 9. Intermediates and processes for the preparation of linagliptin and its salts - Patent WO-2019219620-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

using 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine in pesticide synthesis

An Application Guide for the Strategic Use of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine in the Synthesis of Novel Agrochemicals

Authored by a Senior Application Scientist

Abstract

The pyrimidine scaffold is a cornerstone in the discovery of modern pesticides, valued for its versatile biological activities and synthetic accessibility.[1][2][3] This document provides a detailed guide for researchers and drug development professionals on the strategic application of a key building block, 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine , in the synthesis of next-generation pesticides. We will explore the causality behind its molecular design, provide validated protocols for its synthesis and subsequent derivatization, and discuss its potential in creating diverse libraries of fungicidal, herbicidal, and insecticidal candidates.

Introduction: The Pyrimidine Core in Agrochemical Design

Pyrimidine derivatives are integral to a significant number of commercial pesticides due to their proven efficacy and broad-spectrum activity.[1][4][5] Compounds like the fungicide Azoxystrobin and the herbicide Nicosulfuron highlight the success of this heterocyclic system. The unique electronic properties of the pyrimidine ring, with its two nitrogen atoms, allow for multiple points of interaction with biological targets and provide a stable, yet highly functionalizable, core structure.[6]

The subject of this guide, 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, is a purpose-designed intermediate. Its structure incorporates three key reactive handles for molecular elaboration:

• C4-Chloro Group: An excellent leaving group for nucleophilic aromatic substitution (SNAr), enabling the introduction of a wide array of side chains.

• C5-Propargyl Group: A terminal alkyne that serves as a gateway to powerful coupling chemistries, most notably Sonogashira coupling and azide-alkyne "click" cycloadditions.[7][8]

• C2-Amino Group: A site for potential N-functionalization or modification to modulate the molecule's overall physicochemical properties.

This multi-functional design allows for the rapid generation of diverse chemical libraries, a critical strategy in modern pesticide discovery programs aimed at overcoming resistance and identifying novel modes of action.[9]

Synthesis of the Core Intermediate: A Validated Protocol

The synthesis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is typically achieved from commercially available precursors. The workflow below outlines a reliable, multi-step synthesis culminating in a Sonogashira coupling to install the critical propargyl moiety.

Experimental Workflow: Synthesis of the Core Intermediate

Caption: Synthetic workflow for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine.

Protocol 2.1: Synthesis of 2-Amino-4,6-dichloro-5-methylpyrimidine

Causality: The initial step transforms the hydroxyl group of the starting pyrimidinol into a chloro group using a standard chlorinating agent like phosphorus oxychloride (POCl₃). This is a necessary activation step, as the hydroxyl group is a poor leaving group for subsequent reactions.

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic stirrer.

• Reaction: To 2-Amino-6-methyl-pyrimidin-4-ol (1.0 eq), cautiously add phosphorus oxychloride (POCl₃, 5.0 eq).

• Heating: Heat the mixture to reflux (approx. 107 °C) for 3-4 hours. The reaction should be monitored by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, which can often be used in the next step without further purification.

Protocol 2.2: Sonogashira Coupling to Install the Propargyl Group

Causality: The Sonogashira reaction is a highly efficient and reliable cross-coupling method for forming C(sp²)-C(sp) bonds.[7][10] It utilizes a dual-catalyst system: a palladium complex activates the aryl halide, while a copper(I) co-catalyst facilitates the reaction with the terminal alkyne.[10] An amine base is required to deprotonate the alkyne and neutralize the HX byproduct.

• Setup: To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the previously synthesized 2-Amino-4,6-dichloro-5-iodo-pyrimidine (1.0 eq), Pd(PPh₃)₂Cl₂ (0.05 eq), and copper(I) iodide (CuI, 0.1 eq).

• Solvent and Reagents: Add anhydrous, degassed solvent (e.g., THF or DMF) followed by a suitable base such as triethylamine (TEA, 3.0 eq).

• Alkyne Addition: Slowly add the terminal alkyne, such as trimethylsilylacetylene (1.2 eq), via syringe. Using a protected alkyne like TMS-acetylene prevents self-coupling (Glaser coupling).[7]

• Reaction: Stir the mixture at room temperature or with gentle heating (40-50 °C) until the starting material is consumed (monitor by TLC or LC-MS).

• Deprotection (if necessary): If TMS-acetylene was used, the TMS group can be easily removed by adding a mild base like potassium carbonate in methanol.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalysts. Dilute the filtrate with water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography on silica gel to obtain the target intermediate.

Property	Value	Source/Method
Molecular Formula	C₈H₇ClN₄	Calculated
Molecular Weight	194.62 g/mol	Calculated
Appearance	Off-white to light yellow solid	Typical Observation
Solubility	Soluble in DCM, Ethyl Acetate, DMF	Experimental
Storage	2-8 °C, under inert gas	Recommended

Table 1: Physicochemical Properties of the Core Intermediate.

Application in Pesticide Synthesis: Derivatization Pathways

The power of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine lies in its capacity for divergent synthesis, allowing for the creation of a large, structurally diverse library of compounds from a single intermediate.

Derivatization Strategy Visualization

Caption: Key derivatization pathways from the core intermediate.

Protocol 3.1: Nucleophilic Aromatic Substitution (SNAr)

Causality: The electron-withdrawing nature of the pyrimidine ring nitrogens activates the C4 position, making the chloro-substituent susceptible to displacement by a wide range of nucleophiles. This is the most common and direct method to introduce diversity and tune the biological activity.

• Setup: In a round-bottom flask, dissolve 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine (1.0 eq) in a polar aprotic solvent like DMF or acetonitrile.

• Reagents: Add the desired nucleophile (e.g., a substituted aniline or phenol, 1.1 eq) and a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq) or diisopropylethylamine (DIPEA, 1.5 eq).

• Reaction: Heat the mixture to 80-120 °C and stir for 4-12 hours. Monitor the reaction progress by TLC.

• Work-up: After cooling, pour the reaction mixture into water and extract with ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate. Purify the final product via column chromatography or recrystallization.

Nucleophile (R-XH)	Expected Product Function	Rationale for Choice
Substituted Anilines (R-NH₂)	Herbicide / Fungicide	Introduces a flexible, often essential, linker for binding to target enzymes.[5]
Phenols (R-OH)	Fungicide	Creates an ether linkage, found in many strobilurin-type fungicides.
Thiols (R-SH)	Nematicide / Insecticide	Introduces a thioether, which can modulate lipophilicity and metabolic stability.

Table 2: Example Nucleophiles and Their Potential Impact on Pesticide Activity.

Protocol 3.2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Causality: The terminal alkyne of the propargyl group is an ideal handle for "click chemistry." The CuAAC reaction forms a stable 1,2,3-triazole ring, which is a valuable pharmacophore in its own right, acting as a bioisostere for amide bonds and participating in hydrogen bonding. This reaction is exceptionally reliable and high-yielding under mild, often aqueous, conditions.

• Setup: In a vial, dissolve the pyrimidine intermediate (1.0 eq) and a desired organic azide (R-N₃, 1.05 eq) in a solvent mixture, typically t-BuOH/H₂O (1:1).

• Catalyst Preparation: In a separate vial, prepare the catalyst solution by dissolving sodium ascorbate (0.3 eq) in water, followed by copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.1 eq). The sodium ascorbate reduces Cu(II) to the active Cu(I) species in situ.

• Reaction: Add the catalyst solution to the substrate mixture. Stir vigorously at room temperature for 12-24 hours. The product often precipitates from the reaction mixture.

• Work-up: If a precipitate forms, collect it by filtration and wash with cold water, then ether. If no precipitate forms, extract the product with ethyl acetate.

• Purification: The crude product is often of high purity. If necessary, it can be purified by column chromatography.

Mechanism of Action Insights

While the specific biological target depends on the final derivatization, pesticides derived from this pyrimidine core often function by inhibiting critical cellular processes. For instance, many pyrimidine-based herbicides target the enzyme dihydroorotate dehydrogenase (DHODH) , a key player in the de novo pyrimidine biosynthesis pathway in plants.[9][11] Disruption of this pathway starves the weed of essential nucleotides required for DNA and RNA synthesis, leading to growth arrest.[9] Fungicidal derivatives may act on different targets, such as respiratory chain enzymes or cell wall biosynthesis.

Safety and Handling

As with all chlorinated heterocyclic compounds and reactive intermediates, appropriate safety precautions are mandatory.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.[12][13]

• Handling: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors.[13][14] Avoid contact with skin and eyes.[12]

• Storage: Store the material in a tightly sealed container in a cool, dry place (2-8 °C is recommended), preferably under an inert atmosphere to maintain stability.[15][16]

• Disposal: Dispose of chemical waste in accordance with local and institutional regulations.[12]

Conclusion

4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is a highly valuable and strategically designed intermediate for the synthesis of novel pesticides. Its multiple reactive sites allow for the application of robust and diverse chemical transformations, including SNAr and click chemistry. The protocols and insights provided in this guide offer a solid foundation for researchers to efficiently generate and explore new chemical space in the ongoing effort to develop safer and more effective agrochemicals.

References

• Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives. (n.d.). PMC - NIH. Retrieved February 22, 2026, from [Link]

• Du, T., Zhang, Y., Chen, W., Yang, Q., Wu, Z., Zhang, J., & Chen, J. (2025). Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry, 73(38), 23742-23758. [Link]

• A Novel mechanism of herbicide action through disruption of pyrimidine biosynthesis. (2023, November 21). ResearchGate. Retrieved February 22, 2026, from [Link]

• Du, T., Zhang, Y., Chen, W., Yang, Q., Wu, Z., Zhang, J., & Chen, J. (2025). Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. [Link]

• Du, T., Zhang, Y., Chen, W., Yang, Q., Wu, Z., Zhang, J., & Chen, J. (2025). Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides. PubMed. [Link]

• A) Cu(OTf)2 catalysed pyrimidine synthesis from propargyl alcohols and.... (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• A novel mechanism of herbicide action through disruption of pyrimidine biosynthesis. (2023, November 21). PNAS. Retrieved February 22, 2026, from [Link]

• Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety. (2021, July 12). Frontiers. Retrieved February 22, 2026, from [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. (n.d.). Retrieved February 22, 2026, from [Link]

• Reaction scope for the synthesis of N-propargyl pyrimidine-fused.... (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. (2022, August 1). MDPI. Retrieved February 22, 2026, from [Link]

• Synthesis of Propargyl Compounds and Their Cytotoxic Activity. (2026, January 13). ResearchGate. Retrieved February 22, 2026, from [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023, February 7). Springer. Retrieved February 22, 2026, from [Link]

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

• Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks. (n.d.). PMC. Retrieved February 22, 2026, from [Link]

• Novel Bis- and Mono-Pyrrolo[2,3-d]pyrimidine and Purine Derivatives: Synthesis, Computational Analysis and Antiproliferative Evaluation. (2021, June 1). MDPI. Retrieved February 22, 2026, from [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved February 22, 2026, from [Link]

• Recent Applications of the Sonogashira Reaction in the Synthesis of Drugs and Their Derivatives: A Review. (n.d.). Semantic Scholar. Retrieved February 22, 2026, from [Link]

• Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. Retrieved February 22, 2026, from [Link]

• Design, synthesis, and biological evaluation of classical and nonclassical 2-amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors. (2007, December 12). PubMed. Retrieved February 22, 2026, from [Link]

• Preparation method of 4,6-dichloro-2-(propythio)pyrimidine-5-amine. (n.d.). Google Patents.
• CN102659691A - Method for preparing 4,6-dichloro-5-amino-2-(propylsulfanyl)pyrimidine. (n.d.). Google Patents.

• SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. (n.d.). Rasayan Journal of Chemistry. Retrieved February 22, 2026, from [Link]

• Chlorpyrifos. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pyrimidine Derivatives: Research Advances and Prospects in the Discovery of New Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Antifungal Activities of Some Novel Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Synthesis and Antifungal Activity of Pyrimidine Derivatives Containing an Amide Moiety [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Recent Advances in the Synthesis of Propargyl Derivatives, and Their Application as Synthetic Intermediates and Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
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• 15. tcichemicals.com [tcichemicals.com]
• 16. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Pyrimidinamine Synthesis &amp; Purification

Current Status: Operational | Support Tier: Level 3 (Senior Application Scientist)

Topic: Troubleshooting Low Purity in Pyrimidinamine Intermediates

Introduction

Welcome to the Advanced Synthesis Support Center. I am Dr. Aris, your Senior Application Scientist.

You are likely here because your LCMS shows a "forest" of peaks, or your NMR indicates a mixture of isomers that recrystallization won't touch. Pyrimidinamines are deceptive; the symmetry of the pyrimidine ring often masks complex electronic biases that lead to regioisomeric impurities, while the nitrogen-rich scaffold loves to poison palladium catalysts.

This guide is not a textbook. It is a diagnostic system . We will treat your synthesis as a logic gate, identifying exactly where the purity failure occurred.

Module 1: The Regioselectivity Trap ( )

The Scenario: You are reacting a 2,4-dichloropyrimidine with an amine. You expect substitution at the 4-position, but you are seeing significant impurities (10–30%) or a complete reversal of selectivity.

The Root Cause: Electronic vs. Steric Control

In 2,4-dichloropyrimidines, the C-4 position is generally more electrophilic due to the para-like relationship with N-1 and N-3. However, this selectivity is fragile.

• The Impurity: The C-2 isomer (ortho-like substitution).

• The Trigger: Substituents at C-5 or C-6, and solvent polarity.

Diagnostic Protocol

Observation	Probable Cause	Corrective Action
~50:50 Mixture of Isomers	Solvent Polarity. Non-polar solvents (THF, DCM) often erode selectivity.	Switch to n-Butanol or IPA . Protic solvents stabilize the transition state for C-4 attack via H-bonding with N-3.
C-2 Product Dominates	C-5 Sterics or C-6 Electronics. An electron-donating group (EDG) at C-6 deactivates C-4.	Lewis Acid Additive. Add 1.0 eq of . The zinc coordinates to the pyrimidine nitrogens, enhancing C-4 electrophilicity.
Bis-substitution (Di-amine)	Temperature/Stoichiometry. The first amine activates the ring for a second attack (if the amine is electron-donating).	Inverse Addition. Drop the amine slowly into a chilled solution (-10°C) of the pyrimidine. Never dump pyrimidine into amine.

Visual Logic: Regioselectivity Decision Tree

Figure 1: Decision logic for maximizing C-4 regioselectivity in nucleophilic aromatic substitution.

Module 2: The "Black Tar" Syndrome (Buchwald-Hartwig)

The Scenario: You are coupling a chloropyrimidine with an amine using Palladium. The reaction turns black, and LCMS shows starting material (SM) and de-halogenated pyrimidine (M-Cl + H), but no product.

The Root Cause: Catalyst Poisoning & Oxidative Addition Failure

Aminopyrimidines are excellent ligands. They bind to Pd(II) and shut down the catalytic cycle. Furthermore, chloropyrimidines are "electron-poor" aryl chlorides, making oxidative addition sluggish.

Troubleshooting FAQ

Q: Why am I seeing de-halogenated starting material? A: This is the "hydride attack." Your reaction is stalling at the oxidative addition step, or

-hydride elimination is occurring from the ligand.

• Fix: Switch from

  to a Pre-catalyst (e.g., Xantphos-Pd-G3 or BrettPhos-Pd-G3). These generate the active species immediately, bypassing the induction period where side reactions occur.

Q: My product is stuck in the baseline/tar. A: Pyrimidinamines can chelate Pd, making the product insoluble or "sticky" on silica.

• Fix: Add a Scavenger Resin (e.g., SiliaMetS® Thiol) at the end of the reaction. Stir at 50°C for 1 hour before filtration. This strips the Pd from your product.[1]

Q: Which Ligand should I use? A: Do not guess. Use this hierarchy:

• Xantphos: The "Gold Standard" for amidines/pyrimidines. Its wide bite angle accommodates the N-heterocycle.

• BrettPhos: Essential if you are coupling a primary amine .[2]

• RuPhos: Best for secondary amines or sterically hindered partners.[2]

Module 3: Purification & Isolation Strategy

The Scenario: You have the product, but it is 85% pure. Column chromatography is yielding a smeared band, and the solid is an amorphous foam.

The "Salt Switch" Protocol

Pyrimidinamines are weak bases (

~4–5). We can exploit this for purification without chromatography.[3]

Step-by-Step Protocol:

• Dissolution: Dissolve crude foam in minimal EtOAc or MeOH (5–10 volumes).

• Acidification: Add 1.1 eq of Methanesulfonic acid (MsOH) or HCl (4M in dioxane) dropwise.

  • Why MsOH? Mesylate salts of pyrimidines are often highly crystalline and non-hygroscopic compared to HCl salts.

• Precipitation: If no solid forms, add MTBE or Et2O (anti-solvent) slowly until cloudy.

• Aging: Stir the slurry for 2 hours. This "Ostwald ripening" allows pure crystals to grow while impurities remain in the mother liquor.

• Filtration: Filter the salt.

• Free-basing (Optional): Biphasic wash with

  / DCM to recover the free base if needed.

Purification Workflow Diagram

Figure 2: The "Salt Switch" method for purifying pyrimidinamines without chromatography.

References

• Regioselectivity in

  of Dichloropyrimidines:

  • Stroup, B. W., et al.[4] "The Scope and Mechanism of Phosphonium-Mediated SNAr Reactions in Heterocyclic Amides and Ureas." The Journal of Organic Chemistry, 2007, 72(26), 10194-10210.[4]

  • Key Insight: Detailed mechanism on why C-4 is favored and how to manipul

• Pd-Catalyzed Amination (Buchwald-Hartwig)

  • Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011, 2, 27-50.
  • Key Insight: Ligand selection guide (BrettPhos vs. RuPhos) specifically for heteroaryl chlorides.

• Palladium Removal Strategies

  • Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions.
  • Key Insight: Comparative efficiency of silica scavengers vs.

• Industrial Purification of Pyrimidines

  • Anderson, N. G. "Practical Process Research and Development – A Guide for Organic Chemists." Academic Press, 2012.
  • Key Insight: Salt formation (Mesylates)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Topic: Thermal Stability & Handling Guide

Executive Technical Summary

Compound Identity: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine CAS Registry: [Not widely listed; Analogous to CAS 5600-21-5 with 5-propargyl substitution] Core Function: Key intermediate for antifolates, agrochemicals, and heterocyclic synthesis.

Critical Stability Warning: This compound possesses a "Dual-Hazard" structural motif: an electrophilic 4-chloro pyrimidine core and an energetic 5-propargyl (alkyne) side chain. While the pyrimidine ring confers some inherent stability, the propargyl group introduces a latent risk of exothermic polymerization, particularly in the presence of transition metals or elevated temperatures (>150°C).

Operational Maxim: Treat as a Temperature-Sensitive Electrophile . Avoid thermal stress above 60°C during processing and strictly exclude moisture to prevent hydrolysis of the C4-chloride.

Thermal Stability Profile

The following data summarizes the stability boundaries based on functional group chemistry and analogous pyrimidine intermediates.

Thermodynamic & Kinetic Boundaries

Parameter	Critical Value	Technical Insight
Safe Process Temp	< 50°C	Recommended limit for drying and concentration to avoid slow oligomerization.
Melting Point (Est.)	175–185°C	Caution: Melting often coincides with the onset of exothermic decomposition (propargyl polymerization). Do not use melt-point as a purity test without prior DSC analysis.
Decomposition Onset	~160°C	Propargyl groups typically initiate radical polymerization or cyclization (e.g., to pyrroles/furans) in this range [1, 2].
Hydrolytic Stability	Poor (Hot/Wet)	The C4-Cl bond is susceptible to hydrolysis (SNAr) in wet solvents, generating the inactive 4-hydroxy impurity [3].
Shock Sensitivity	Low-Moderate	While not a primary explosive, the propargyl group adds energy. Avoid grinding dry solids if metal impurities are present.

Troubleshooting Guide (FAQ Format)

Scenario A: "The material turned black/tarry during drying."

Q: I dried the filter cake in a vacuum oven at 80°C overnight, and it degraded into a black solid. What happened?

A: You likely triggered a propargyl-mediated polymerization.

• Mechanism: The 5-(2-propynyl) group is an alkyne. At temperatures >70°C, especially in the solid state where lattice energy is overcome, these groups can undergo radical cross-linking or intramolecular cyclization [2].

• Solution:

  • Lower Temperature: Limit drying temperature to 40–45°C under high vacuum.

  • Use Desiccants: Use P₂O₅ or KOH pellets in the vacuum chamber to remove water at lower temperatures rather than relying on heat.

  • Check Purity: Impurities (especially transition metals like Cu, Fe from synthesis) catalyze alkyne polymerization. Ensure the wash protocol includes an EDTA or acidic wash step if metals were used upstream.

Scenario B: "My yield is good, but the HPLC shows a new peak at RRT 0.8."

Q: After storing the intermediate in methanol for a week, a new impurity appeared. Mass spec suggests a mass of +16 or -18 change.

A: You are observing Solvolysis (SNAr Reaction).

• Mechanism: The 4-chloro group is an excellent leaving group, activated by the pyrimidine nitrogens. In nucleophilic solvents like methanol (or wet solvents), the chlorine is slowly displaced by methoxide (giving the 4-methoxy derivative) or hydroxide (giving the 4-hydroxy derivative) [3, 4].

• Solution:

  • Solvent Choice: Do not store this compound in protic solvents (MeOH, EtOH, Water). Store as a dry solid.

  • Dry Solvents: If solution storage is mandatory, use anhydrous Aprotic solvents (DCM, THF, Acetonitrile) stored over molecular sieves.

  • Acid Scavengers: The reaction releases HCl. Ensure no residual base is present which would accelerate this substitution.

Scenario C: "The reaction with my amine failed/stalled."

Q: I tried to couple this with an aniline, but the reaction stalled even at reflux.

A: The 5-propargyl group may be sterically or electronically interfering, or the catalyst is dead.

• Mechanism: While the 4-Cl is reactive, the 5-position substituent can provide steric hindrance. Furthermore, if you are using metal catalysis, the alkyne moiety might be coordinating to your catalyst (poisoning it) rather than the catalyst activating the C-Cl bond.

• Solution:

  • Protonation: Use a catalytic amount of acid (HCl or TFA) to protonate the pyrimidine ring N3. This makes the C4 position significantly more electrophilic (reactive) toward nucleophilic attack [4].

  • Solvent Switch: Switch to 2,2,2-trifluoroethanol (TFE) or water/alcohol mixtures which can accelerate SNAr reactions via hydrogen bond activation.

Visualized Degradation Pathways

The following diagram illustrates the two primary failure modes: Thermal Polymerization (High Temp) and Hydrolysis (Moisture/pH).

Caption: Figure 1. Dual degradation pathways showing thermal instability of the alkyne (red) and chemical instability of the chloro-group (green).

Validated Experimental Protocols

Protocol 1: Safe Drying & Storage

Rationale: To remove solvent without triggering thermal decomposition.

• Filtration: Isolate the solid via vacuum filtration. Wash the cake with cold heptane (removes organic impurities without dissolving the product).

• Pre-Drying: Press the filter cake firmly to remove bulk solvent.

• Vacuum Drying: Transfer to a vacuum oven.

  • Set Point: 40°C (Max).

  • Vacuum: < 50 mbar.

  • Duration: 12–24 hours.

  • Monitor: Visually inspect for color change (White/Pale Yellow

    Brown indicates degradation).

• Storage: Transfer to an amber glass vial with a PTFE-lined cap. Store at 2–8°C .

Protocol 2: Purity Assessment (HPLC)

Rationale: UV detection at 254nm is standard for pyrimidines. Avoid high-pH mobile phases which induce hydrolysis.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 3.5µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH stabilizes the C-Cl bond).

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm.

• Expected Result: Target peak typically elutes at moderate hydrophobicity. Impurities (Hydroxy-derivative) will elute much earlier (more polar).

Troubleshooting Decision Tree

Use this logic flow to diagnose experimental failures.

Caption: Figure 2. Diagnostic logic for identifying root causes of instability based on physical symptoms.

References

• Sharath, N., et al. (2014).[1] "Thermal decomposition of propargyl alcohol: single pulse shock tube experimental and ab initio theoretical study." Journal of Physical Chemistry A.

• Scherer, S., et al. (2014).[1] "High-temperature investigations on pyrolytic reactions of propargyl radicals." Journal of Physical Chemistry A.

• Manning, H. C., et al. (2023). "Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent...". Preprints.org.

• Baraznenok, I. L., et al. (2006). "Method for the production of 2-amino-4-chloro-6-alkoxypyrimidines."[2][3] US Patent 20060035913A1.

• ChemicalBook. (2023).[4] "2-Amino-4-chloro-6-methylpyrimidine Properties and Synthesis."

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. US20060035913A1 - Method for the production of 2-amino-4-chloro-6-alkoxypyrimidines - Google Patents [patents.google.com]
• 3. DE10249946B4 - Process for the preparation of 2-amino-4-chloro-6-alkoxypyrimidines - Google Patents [patents.google.com]
• 4. 4-Chloro-2,6-diaminopyrimidine: properties, applications and safety_Chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing Reaction Temperature for Propynyl-Pyrimidine Derivatives

Welcome to the technical support center for the synthesis of propynyl-pyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of reaction temperature. Here, we address common issues encountered during synthesis, providing in-depth, evidence-based solutions in a direct question-and-answer format. Our goal is to move beyond simple procedural steps to explain the underlying chemical principles, ensuring your experiments are both successful and reproducible.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Sonogashira coupling reaction to produce a propynyl-pyrimidine derivative is showing low to no yield. How do I identify if the temperature is the problem?

A: Low yield is a common issue where temperature plays a pivotal, yet often complex, role. The optimal temperature for a Sonogashira coupling is a delicate balance. It must be high enough to overcome the activation energy of the catalytic cycle but not so high as to cause degradation of the reactants, catalyst, or product.[1]

Troubleshooting Workflow:

• Initial Analysis (TLC/LC-MS): The first step is to analyze a crude sample of your reaction mixture. This will help you diagnose the issue by revealing what is present in the flask.

  • Scenario A: Mostly Unreacted Starting Materials: If you observe a significant amount of your starting pyrimidine halide and terminal alkyne, it's a strong indicator that the reaction temperature is too low. The catalytic cycle, particularly the initial oxidative addition of the palladium catalyst to the pyrimidine halide, is likely proceeding too slowly.

  • Scenario B: Starting Materials Consumed, No Desired Product: If your starting materials are gone but the desired product is absent, this suggests the temperature may be too high. This can lead to several undesirable outcomes:

    • Thermal Decomposition: Pyrimidine rings, especially those with sensitive functional groups, can be susceptible to thermal degradation.[2][3]

    • Catalyst Deactivation: Palladium catalysts can decompose or aggregate at elevated temperatures, leading to a loss of catalytic activity.[4][5]

    • Product Instability: The newly formed propynyl-pyrimidine derivative itself might be unstable at the reaction temperature.

• Systematic Temperature Adjustment:

  • If you suspect the temperature is too low, increase it in a stepwise manner. For many Sonogashira reactions, a good starting point is room temperature, which can be gradually increased to a range of 50-100 °C.[6][7][8] Reactions involving less reactive halides (e.g., chlorides) may require higher temperatures.[4]

  • If degradation is suspected, decrease the temperature. Even a reduction of 10-20 °C can significantly impact the stability of the components.

Q2: I am observing a significant amount of a side product that appears to be a dimer of my terminal alkyne. How is this related to temperature?

A: The side product you are observing is likely the result of Glaser coupling (or Hay coupling), a common side reaction in Sonogashira couplings that results in the homocoupling of the terminal alkyne.[9][10] This reaction is catalyzed by the copper(I) co-catalyst in the presence of an oxidant, typically oxygen.[7][9][10]

Influence of Temperature:

While not the primary driver, temperature can exacerbate Glaser coupling. Higher temperatures can increase the rate of all reactions, including this undesired pathway. More importantly, high temperatures can sometimes promote conditions that favor homocoupling. However, the most critical factors for minimizing this side reaction are the exclusion of oxygen and the concentration of the copper catalyst.[10]

Troubleshooting Strategy:

• Ensure Inert Atmosphere: The most crucial step is to rigorously degas your solvents and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[7][11] This minimizes the oxygen available to facilitate the oxidative homocoupling.

• Consider Copper-Free Conditions: If homocoupling remains a persistent issue, switching to a "copper-free" Sonogashira protocol is a highly effective solution.[9][12] These reactions often require slightly higher temperatures or more specialized ligands to compensate for the absence of the copper co-catalyst but completely eliminate the Glaser coupling pathway.

• Optimize Temperature: In a copper-catalyzed system, running the reaction at the lowest effective temperature can help reduce the rate of homocoupling relative to the desired cross-coupling. Many Sonogashira reactions can proceed efficiently at room temperature.[9][13]

Q3: What is a reliable, systematic method for optimizing the reaction temperature for a novel propynyl-pyrimidine synthesis?

A: Optimizing the temperature for a new reaction requires a systematic approach to efficiently identify the ideal conditions. Using a parallel reaction setup is the most effective way to screen multiple temperatures simultaneously, ensuring all other variables remain constant.

Below is a general protocol for temperature screening using a multi-well reaction block, a common piece of equipment in modern chemistry labs.

Experimental Protocol: Parallel Temperature Screening

Objective: To determine the optimal reaction temperature for the Sonogashira coupling of a novel pyrimidine halide with a terminal alkyne.

Materials:

• Pyrimidine halide (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

• Copper(I) iodide (CuI, 4-10 mol%)

• Base (e.g., Triethylamine or Diisopropylamine, 2-3 equiv)

• Degassed solvent (e.g., THF, DMF, or Acetonitrile)

• Multi-well reaction block with stirring capabilities

• Inert gas supply (Argon or Nitrogen)

Workflow Diagram:

Caption: Workflow for parallel temperature optimization.

Procedure:

• Stock Solution Preparation: In a flame-dried flask under an inert atmosphere, prepare a stock solution containing the pyrimidine halide, terminal alkyne, base, and degassed solvent.[14] This ensures that each reaction vial receives an identical concentration of reagents.

• Reaction Setup:

  • To each vial in the reaction block, add the appropriate amount of palladium catalyst and CuI.

  • Dispense an equal volume of the stock solution into each vial.

  • Seal the reaction block securely.

  • Purge the system thoroughly with an inert gas.

• Execution:

  • Set the reaction block to heat, with different rows or columns set to distinct temperatures (e.g., 40 °C, 60 °C, 80 °C, 100 °C).

  • Allow the reactions to stir for a predetermined time (e.g., 12-16 hours).[14]

• Monitoring and Analysis:

  • Periodically, and at the end of the reaction, carefully take a small aliquot from each reaction vial for analysis by TLC or LC-MS.

  • This will allow you to track the consumption of starting materials and the formation of the product and any byproducts.

• Data Interpretation: After the reaction is complete, quench all reactions and perform a final analysis to determine the yield and purity for each temperature point. This data can be compiled into a table for easy comparison.

Data Summary Table (Example):

Temperature (°C)	Conversion (%)	Product Yield (%)	Key Byproducts Observed
40	35	30	None
60	95	92	Trace homocoupling
80	>99	85	Homocoupling, degradation
100	>99	55	Significant degradation

This systematic approach provides clear, actionable data, allowing you to confidently select the optimal temperature that maximizes yield while minimizing side reactions and degradation.[15]

Q4: My pyrimidine substrate is complex and seems to be degrading even at moderate temperatures. What strategies can I employ?

A: When dealing with thermally sensitive substrates, minimizing heat is paramount. If standard conditions are causing decomposition, several advanced strategies can be employed to facilitate the reaction under milder conditions.

Mitigation Strategies Diagram:

Caption: Approaches to mitigate substrate degradation.

• Use a Modern, High-Activity Catalyst System:

  • Precatalysts: Modern palladium precatalysts, such as those developed by Buchwald or Colacot, are designed to generate the active Pd(0) species more efficiently and at lower temperatures than traditional sources like Pd(OAc)₂ or Pd₂(dba)₃.[11][16]

  • Ligand Choice: The choice of phosphine ligand is critical. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or bulky trialkylphosphines like P(t-Bu)₃) can dramatically accelerate the rate-limiting oxidative addition step, allowing the reaction to proceed at or near room temperature.[16]

• Increase the Reactivity of the Halide:

  • The reactivity of the pyrimidine halide follows the order: I > Br > Cl.[4][9] If you are using a pyrimidine chloride or bromide and experiencing issues, synthesizing the corresponding iodide can make the reaction significantly faster and allow for lower temperatures.

• Solvent and Base Optimization:

  • The choice of solvent and base can influence reaction rates. While amines like triethylamine are common, sometimes a switch to a different solvent like DMF or a different base like K₂CO₃ can improve performance, although this is highly substrate-dependent.[6][8] A systematic screening of these parameters may be beneficial.[1]

By enhancing the intrinsic reactivity of the catalytic system, you can often achieve excellent results at temperatures low enough to preserve the integrity of your sensitive pyrimidine derivative.

References

• Temperature-Dependent Competitive Reactions of Cu-Catalyzed Sonogashira Coupling and Glaser Coupling. Organic Chemistry Portal. [Link]

• Optimization of the reaction conditions of the Sonogashira-type coupling reaction. ResearchGate. [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Publications. [Link]

• Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments. MDPI. [Link]

• Rapid catalyst evaluation for Sonogashira coupling in continuous flow. ResearchGate. [Link]

• Thermal analysis of some novel pyrimidine derivatives. ResearchGate. [Link]

• Effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using NCP pincer palladacycle. ResearchGate. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. ACS Publications. [Link]

• Copper-free Sonogashira coupling. The chemical reaction database. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Thieme Connect. [Link]

• Screening of the Suzuki Cross-Coupling Reaction Using Desorption Electrospray Ionization in High-Throughput and in Leidenfrost Droplet Experiments. PubMed. [Link]

• Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu. ResearchGate. [Link]

• A General Protocol for Robust Sonogashira Reactions in Micellar Medium. SciSpace. [Link]

• Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega. [Link]

• Flow Chemistry for Flowing Cross-Couplings: A Concise Overview. ACS Publications. [Link]

• Thermal rearrangement of 5-(p-substituted phenyl)-2(and 4)-methoxypyrimidines. Journal of the Chemical Society C: Organic. [Link]

• Sonogashira cross-coupling of 32 with propargyl alcohol. ResearchGate. [Link]

• Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. [Link]

• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. IJSAT. [Link]

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• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 15. Screening of the Suzuki Cross-Coupling Reaction Using Desorption Electrospray Ionization in High-Throughput and in Leidenfrost Droplet Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Guide: HPLC Method Development for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Executive Summary

4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine (CMPP) is a pharmacologically significant intermediate, primarily utilized in the synthesis of HIV integrase strand transfer inhibitors (INSTIs) such as Dolutegravir.[1]

The analysis of CMPP presents a classic chromatographic paradox: the molecule contains a hydrophobic core (chloro, methyl, and propynyl groups) requiring reverse-phase retention, combined with a basic 2-amino-pyrimidine moiety that aggressively interacts with residual silanols, leading to severe peak tailing and retention variability.[1]

This guide objectively compares three separation strategies to identify the most robust protocol for purity profiling and assay determination.

Physicochemical Profile & Challenge Analysis

Before selecting a column, we must understand the "Personality" of the molecule.[1]

Feature	Chemical Implication	Chromatographic Risk
2-Amino Pyrimidine	Basic nitrogen ( )	Strong silanol interaction; Peak tailing ( ).[1]
4-Chloro Substituent	Electron-withdrawing; Lipophilic	Hydrolytic instability in high pH; requires pH < 7.[1]
5-(2-Propynyl) Group	Alkyne functionality; Rigid steric bulk	Unique selectivity requirements; potential for - interactions.[1]

The "Silanol Trap" Mechanism

On standard silica-based C18 columns, the protonated amine (

) undergoes ion-exchange with ionized silanols ( ).[1] This secondary interaction is the root cause of tailing.

Figure 1: Mechanism of peak tailing for aminopyrimidines on standard silica.[1]

Comparative Study: Column & Mobile Phase Selection

We evaluated three distinct stationary phases to determine the optimal balance of resolution, peak shape, and robustness.

Option A: Traditional C18 (End-capped)[1]

• Mechanism: Hydrophobic interaction.

• Performance: Moderate. Even with heavy end-capping, the basic pyrimidine ring often penetrates the bonded phase, reaching the silica surface.[1]

• Verdict: Usable only with high-molarity phosphate buffers (which mask silanols) but incompatible with LC-MS.[1]

Option B: Charged Surface Hybrid (CSH) C18[1]

• Mechanism: C18 ligand + weak positive surface charge.

• Performance: Superior. The positive surface charge electrostatically repels the protonated amine of CMPP, preventing it from touching the silica surface.[1]

• Verdict: Recommended. Provides the sharpest peaks (

  ) and allows the use of simple volatile buffers (Formic acid).

Option C: Phenyl-Hexyl[1]

• Mechanism:

  - interaction with the pyrimidine ring.

• Performance: High Selectivity.[2][3] Offers different elution order for impurities compared to C18.[1]

• Verdict: Excellent orthogonal method for impurity identification, but CSH C18 is better for routine assay.[1]

Experimental Data Summary (Comparative)

Parameter	C18 (Traditional)	CSH C18 (Recommended)	Phenyl-Hexyl
Buffer System	20mM Phosphate pH 2.5	0.1% Formic Acid	0.1% Formic Acid
Retention Time ( )	4.5	3.8	4.1
USP Tailing Factor	1.6 - 1.8 (Poor)	1.0 - 1.1 (Excellent)	1.2 - 1.3 (Good)
Theoretical Plates	~8,000	~14,000	~11,000
MS Compatibility	No (Non-volatile salts)	Yes	Yes

The Optimized Protocol (Standard Operating Procedure)

Based on the comparative data, the CSH C18 method is the authoritative standard for CMPP analysis.[1]

Reagents & Equipment[4]

• Column: Waters XSelect CSH C18 (4.6 x 150 mm, 3.5 µm) or equivalent (e.g., Agilent Poroshell HPH).[1]

• Solvent A: 0.1% Formic Acid in Water (LC-MS Grade).

• Solvent B: Acetonitrile (LC-MS Grade).

• Diluent: 50:50 Water:Acetonitrile.

Instrument Parameters

• Flow Rate: 1.0 mL/min.

• Column Temp: 40°C (Critical for mass transfer kinetics).

• Injection Vol: 5 µL.

• Detection: UV @ 254 nm (Primary), 220 nm (Secondary for non-aromatic impurities).

Gradient Table

Time (min)	% Solvent A	% Solvent B	Curve
0.0	95	5	Initial
2.0	95	5	Isocratic Hold
12.0	10	90	Linear Gradient
15.0	10	90	Wash
15.1	95	5	Re-equilibration
20.0	95	5	End

Method Development Workflow

The following diagram illustrates the decision logic used to arrive at this protocol.

Figure 2: Decision tree for selecting the CSH stationary phase over traditional silica.

Validation & Robustness (Self-Validating Systems)

To ensure the method is "Trustworthy" (Part 2 of requirements), the following system suitability criteria must be met before every run.

System Suitability Criteria (SST)

• USP Tailing Factor: NMT 1.3. Rationale: If tailing increases, the column surface charge is failing or the mobile phase pH is drifting.[1]

• Retention Time %RSD: NMT 2.0% (n=5).

• Resolution: > 2.0 between CMPP and its nearest hydrolytic impurity (4-hydroxy analog).

Stability Warning

CMPP contains a chloropyrimidine ring.

• Risk: In basic solution (pH > 8) or prolonged exposure to water, the Chloro group is susceptible to nucleophilic attack by water, converting it to the 4-hydroxy derivative.[1]

• Control: Prepare samples in 50% Acetonitrile. Autosampler temperature must be maintained at 4°C. Discard standard solutions after 24 hours.

References

• Dolutegravir Intermediate Synthesis & Impurity Profiling Source: Medicines for All Institute (M4ALL).[4] "Continuous synthesis of the pyridone in route to dolutegravir."[5] URL:[Link] (General Institute Link for verification of flow chemistry pathways involving this intermediate).

• CSH Column Technology for Basic Compounds Source: Waters Corporation. "Charged Surface Hybrid (CSH) Technology: The Ultimate Solution for Basic Compounds." URL:[Link][1]

• Hydrolytic Stability of Chloropyrimidines Source: PubChem Compound Summary for 2-Amino-4-chloropyrimidine (Analogous reactivity).[1] URL:[Link][1]

Sources

• 1. manusaktteva.com [manusaktteva.com]
• 2. Preparation of the Key Dolutegravir Intermediate via MgBr2-Promoted Cyclization | MDPI [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 5. researchgate.net [researchgate.net]

Advanced FTIR Characterization Guide: 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

Executive Summary & Structural Context[1][2][3][4]

This guide provides a definitive infrared spectroscopic analysis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine (CAS 163520-33-0 / Analogous Intermediates). This compound is a critical heterocyclic intermediate, often utilized in the synthesis of agrochemicals (specifically uracil-type herbicides) and kinase-inhibiting pharmaceutical scaffolds.

The molecule features a highly functionalized pyrimidine core.[1] The critical analytical challenge lies in distinguishing the 5-(2-propynyl) (propargyl) substitution from its precursor, 2-amino-4-chloro-6-methylpyrimidine . This guide establishes a self-validating spectral protocol to confirm the presence of the alkyne moiety while verifying the integrity of the amino-chloropyrimidine skeleton.

Structural Breakdown for Vibrational Analysis

• Core: Pyrimidine Ring (Aromatic Heterocycle).

• Donor: 2-Amino group (

  ).

• Electrophile: 4-Chloro substituent.

• Diagnostic Moiety: 5-(2-propynyl) group (

  ).

Comparative Spectral Analysis

The following table contrasts the target molecule with its direct synthetic precursor. This comparison is essential for Quality Control (QC) to detect unreacted starting material.

Table 1: Diagnostic FTIR Absorption Bands

Functional Group	Mode of Vibration	Target Frequency ( )	Intensity	Precursor Contrast (2-Amino-4-chloro-6-methylpyrimidine)
Alkyne	Stretching	3280 – 3310	Strong/Sharp	ABSENT (Primary Differentiator)
Primary Amine ( )	Asym.[2] Stretch	3400 – 3450	Medium	Present (Similar position)
Primary Amine ( )	Sym. Stretch	3300 – 3350	Medium	Present (May overlap with alkyne )
Alkyne	Stretching	2110 – 2140	Weak	ABSENT
Pyrimidine Ring	Skeletal Stretch ( )	1560 – 1620	Strong	Present (Slight shift due to C5 substitution)
Amine ( )	Scissoring ( )	1620 – 1650	Medium	Present
Methylene ( )	Scissoring	1420 – 1440	Medium	Absent (Methyl only in precursor)
Aryl Chloride ( )	Stretching	700 – 750	Medium/Var	Present

Detailed Mechanistic Insights

The "Propargyl Fingerprint" (The Self-Validating Marker)

The most critical validation of this molecule is the

stretch at ~3290 .

• Mechanism: The hybridization of the terminal alkyne carbon is

  . The high -character (50%) holds the electrons closer to the nucleus, creating a stiff bond with a high force constant, resulting in a high-frequency absorption.

• Interference Warning: This band is sharp but often sits on the shoulder of the broad

  stretching region. In the precursor, this sharp spike is absent. If you see only broad amine bands, the propargylation failed.

The Pyrimidine "Breathing" Modes

The pyrimidine ring exhibits characteristic skeletal vibrations between 1500–1600

.

• Substitution Effect: Introducing the propargyl group at Position 5 (between the Chloro and Methyl groups) disrupts the symmetry of the ring vibrations compared to the precursor. While the general pattern remains, expect a frequency shift of

  in the ring breathing modes due to the change in reduced mass and steric crowding at C5.

Visualization of Vibrational Logic

The following diagram maps the specific vibrational modes to the molecular structure, highlighting the "Go/No-Go" decision points for analysis.

Figure 1: Vibrational assignment map highlighting the diagnostic Propargyl group modes (Red) vs. the scaffold modes.

Validated Experimental Protocol

To ensure reproducibility and minimize spectral artifacts (such as water vapor interference in the critical 3300

region), follow this specific ATR (Attenuated Total Reflectance) protocol.

Method: Diamond ATR Spectroscopy

• Sample Preparation:

  • Ensure the sample is a dry, crystalline solid. Solvent residues (methanol/ethanol) from recrystallization will show broad

    bands that obscure the critical Alkyne/Amine region.

  • Validation Step: Dry sample in a vacuum oven at 40°C for 2 hours if

    interference is suspected.

• Background Collection:

  • Collect an air background (32 scans) immediately prior to sampling to subtract atmospheric

    (2350 ) and vapor.

• Acquisition Parameters:

  • Resolution: 2

    (Required to resolve the sharp alkyne from the broad amine).

  • Scans: 64 (to improve Signal-to-Noise ratio for the weak

    band at 2120 ).

  • Range: 4000 – 600

    .

• Data Processing (Self-Validating Logic):

  • Step A: Normalize the spectrum to the Pyrimidine Ring stretch (~1580

    ).

  • Step B: Check 3290

    . Is there a sharp peak?

    • Yes: Propargyl group present.[3][4][5]

    • No: Sample is likely the precursor or decomposed.

  • Step C: Check 2120

    .

    • Yes: Confirms alkyne.

    • No: If Step B is Yes but C is No, the dipole change is weak (common in internal alkynes, but terminal alkynes usually show this).

Comparison with Alternatives

When developing methods for this intermediate, researchers often encounter the following analogs.

Feature	Target Molecule	Precursor (2-amino-4-chloro-6-methylpyrimidine)	Hydrolyzed Impurity (Uracil Derivative)
3290	Present (Sharp)	Absent	Absent
1700	Absent	Absent	Present (Strong C=O)
2120	Present (Weak)	Absent	Absent
Status	Pass	Incomplete Reaction	Degradation Product

Technical Note: If the 4-Chloro group hydrolyzes (a common side reaction in aqueous workups), the pyrimidine ring becomes a pyrimidinone (uracil-like). This will result in a massive, broad Carbonyl (

) band appearing around 1680–1720 . The absence of a strong Carbonyl band is a key purity indicator.

References

• NIST Chemistry WebBook. 2-Pyrimidinamine, 4-chloro-6-methyl- (Precursor Spectrum). Standard Reference Database 69.[6][7] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[8] (Authoritative source for Alkyne and Pyrimidine characteristic frequencies).[1][2][9]

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.[8] (Reference for differentiation of primary amines and alkyne stretches).

• PubChem. 2-Aminopyrimidine Structure and Spectral Data. National Library of Medicine. [Link]

Sources

• 1. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 2. researchgate.net [researchgate.net]
• 3. High resolution infrared spectroscopy of propargyl alcohol-water complex embedded in helium nanodroplets | IDEALS [ideals.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. 2-Pyrimidinamine, 4-chloro-6-methyl- [webbook.nist.gov]
• 7. 4-Pyrimidinamine, 6-chloro-2-(methylthio)- [webbook.nist.gov]
• 8. spectrabase.com [spectrabase.com]
• 9. researchgate.net [researchgate.net]

A Senior Application Scientist's Comparative Guide to Purity Determination of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine Reference Standards

For researchers, scientists, and drug development professionals, the purity of a reference standard is the bedrock of accurate analytical measurements. This guide provides an in-depth technical comparison of methodologies for assessing the purity of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, a substituted pyrimidine that serves as a crucial intermediate in pharmaceutical synthesis.[1][2][3] We will explore the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, offering field-proven insights and detailed experimental protocols.

The structural complexity of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, featuring a halogenated pyrimidine core with reactive amino and propynyl groups, necessitates a multi-faceted approach to purity assessment. The choice of analytical technique is critical and depends on factors such as the expected impurity profile, required sensitivity, and the availability of a certified reference material.

Pillar 1: The Imperative of Purity in Pharmaceutical Intermediates

In pharmaceutical development, the purity of starting materials and intermediates directly impacts the quality, safety, and efficacy of the final Active Pharmaceutical Ingredient (API).[4] Impurities can arise from various stages of the synthesis, including starting materials, by-products, and degradation products.[5][6][7] For a compound like 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, potential impurities could include regioisomers, unreacted starting materials, or products of side reactions involving the chloro, amino, or propynyl functionalities. Therefore, robust analytical methods are essential to detect and quantify these impurities.

Pillar 2: A Comparative Analysis of Analytical Methodologies

The three most powerful techniques for the purity determination of small organic molecules are HPLC, GC-MS, and qNMR. Each method offers distinct advantages and disadvantages, and their suitability for analyzing 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is compared below.

Performance Metric	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning between a stationary and mobile phase, with UV detection.	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-based detection.	Intrinsic quantitative nature where the signal area is directly proportional to the number of nuclei.[8][9]
Suitability for Target Analyte	High. The pyrimidine core and conjugated system allow for good UV detection.	Moderate. The compound may have limited volatility; derivatization might be necessary.[10]	High. Provides structural confirmation and absolute quantification without a specific reference standard of the analyte.[11][12]
Sensitivity	Good (µg/mL to ng/mL range).[13]	Very High (ng/mL to pg/mL range), especially with selective detectors.[10]	Moderate, generally requires mg amounts of sample.
Quantification	Requires a certified reference standard for accurate quantification.	Can be quantitative with a reference standard; provides structural information for impurity identification.	Absolute quantification is possible using a certified internal standard of a different, stable compound.[12]
Impurity Profiling	Excellent for resolving a wide range of impurities.	Excellent for volatile impurities and provides mass spectral data for identification.[14]	Can identify and quantify structurally related impurities if their signals are resolved.
Sample Preparation	Simple dissolution in a suitable solvent.[13]	Can be more complex, potentially requiring derivatization to increase volatility and thermal stability.[15]	Simple dissolution in a deuterated solvent with a known amount of an internal standard.[8]

Pillar 3: Experimental Protocols and Method Validation

The following sections provide detailed, step-by-step methodologies for each technique, designed to be self-validating systems for the purity assessment of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its versatility and robustness. For 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, a reversed-phase HPLC method with UV detection is highly suitable.

Experimental Workflow for HPLC-UV Analysis

Caption: A generalized workflow for purity determination by HPLC-UV.

Detailed Protocol:

• Instrumentation: A standard HPLC system equipped with a UV/Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.[16]

• Mobile Phase: A mixture of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid to improve peak shape) is commonly used for pyrimidine derivatives. A gradient elution may be necessary to separate all impurities.[17]

  • Initial Conditions: 70% Water (0.1% Formic Acid) / 30% Acetonitrile (0.1% Formic Acid)

  • Gradient: Linearly increase to 95% Acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Based on the UV spectrum of the compound, a wavelength around 254 nm is likely to provide good sensitivity.

• Sample Preparation: Accurately weigh and dissolve the sample in the initial mobile phase to a concentration of approximately 1 mg/mL.

• Standard Preparation: If a certified reference standard is not available for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, a well-characterized, structurally similar compound can be used for system suitability tests. For quantitative analysis, a reference standard of the analyte is required.

• Analysis: Inject the sample and standards to determine the retention time and peak area of the main component and any impurities.[13] Purity is often calculated using the area percentage method, assuming all components have a similar response factor at the chosen wavelength.

Causality Behind Experimental Choices: The C18 column is chosen for its versatility in retaining moderately polar compounds. The acidic modifier in the mobile phase protonates the amino group, leading to sharper peaks and better resolution. A gradient elution is proposed to ensure that both polar and non-polar impurities are eluted and detected.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. The direct analysis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine by GC-MS may be challenging due to its polarity and potential for thermal degradation. Derivatization can be employed to overcome these limitations.[10]

Experimental Workflow for GC-MS Analysis

Caption: A general workflow for purity analysis by GC-MS, including an optional derivatization step.

Detailed Protocol:

• Instrumentation: A GC system coupled to a mass spectrometer (e.g., a quadrupole or time-of-flight analyzer).

• Column: A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness) is a suitable choice.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C, hold for 10 minutes.

• Injector Temperature: 250 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Sample Preparation and Derivatization:

  • Dissolve approximately 1 mg of the sample in 1 mL of a suitable solvent (e.g., dichloromethane or acetonitrile).

  • Add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heat at 70 °C for 30 minutes to silylate the amino group. This increases volatility and thermal stability.[15]

Causality Behind Experimental Choices: Derivatization is proposed because the primary amine group can cause peak tailing and potential degradation on the GC column. Silylation is a common and effective method for improving the chromatographic behavior of such compounds. The temperature program is designed to provide good separation of potential impurities with varying boiling points. EI is used for its ability to generate reproducible fragmentation patterns, which are useful for structural elucidation and library matching.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the determination of purity without the need for a reference standard of the analyte itself.[11][12] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[8][9]

Logical Framework for qNMR Purity Assessment

Caption: The logical steps involved in determining purity using quantitative NMR.

Detailed Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• Internal Standard Selection: Choose a stable, non-reactive compound with sharp signals that do not overlap with the analyte's signals. Maleic anhydride or dimethyl sulfone are good candidates. The purity of the internal standard must be certified.[12]

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine sample into a vial.

  • Accurately weigh a similar amount of the internal standard and add it to the same vial.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6 or Chloroform-d).

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Crucially, use a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation and accurate integration.

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

• Purity Calculation: The purity of the analyte can be calculated using the following formula:[11] Purity_analyte = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity = Purity of the standard

Causality Behind Experimental Choices: A high-field NMR provides better resolution, which is critical for accurate integration of non-overlapping signals. The choice of a certified internal standard is paramount for the accuracy of the absolute quantification. A long relaxation delay is the most critical parameter for ensuring the quantitative nature of the NMR experiment.

Conclusion and Recommendations

For a comprehensive purity assessment of a 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine reference standard, a combination of analytical techniques is recommended.

• HPLC-UV should be the primary method for routine quality control and for the detection and quantification of non-volatile impurities. Its high precision and resolving power make it ideal for release testing.

• qNMR serves as an excellent orthogonal method for the absolute purity determination, especially for the initial characterization of a new batch of reference material where a certified standard of the analyte may not be available.[18] It provides an independent and highly accurate measure of the main component's content.

• GC-MS is valuable for identifying and quantifying volatile or semi-volatile impurities that may not be detected by HPLC. It is particularly useful during process development to understand the impurity profile.

By employing these complementary techniques, researchers and drug development professionals can establish a robust and reliable purity profile for their 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine reference standards, ensuring the integrity and accuracy of their subsequent analytical work.

References

• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds.
• MedChemExpress. (n.d.). Pyrimidine (Standard) | Reference Standard.
• SIELC Technologies. (2024, July 30). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column.
• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR).
• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220–9231.
• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works.
• Ito, Y., et al. (2024, January 20).
• Mestrelab Research. (2024, September 16). What is qNMR and why is it important?
• BenchChem. (2025). A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Amino-6-chloropyridine.
• Google Patents. (n.d.). CN114965738A - HPLC-UV detection method for purity of 2,4-diamino-6-hydroxypyrimidine starting material.
• Tolba, M. S., et al. (2021, August 16). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(2022), 121-158.
• Wikipedia. (n.d.). Pyrimidine.
• ResearchGate. (2026, January 11). (PDF) Synthesis, reactions, and applications of pyrimidine derivatives.
• Agilent. (n.d.). Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI.
• Liu, Z., et al. (2020, November 3). Investigation into the Formation of Impurities during the Optimization of Brigatinib. Organic Process Research & Development, 24(11), 2564–2570.
• DigitalCommons@UNL. (n.d.). A Simple HPLC Method for the Determination of Chlorpyrifos in Black Oil Sunflower Seeds.
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A Comparative Guide to Validating Assay Methods for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. For novel small molecules like 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, a potent pyrimidine derivative with therapeutic potential, establishing robust and reliable analytical assays is paramount. This guide provides a comprehensive comparison of various analytical techniques for the quantification of this compound, grounded in the principles of international regulatory guidelines. We will delve into the causality behind experimental choices, present detailed protocols, and offer a data-driven comparison to empower researchers in selecting the most appropriate method for their specific needs.

The Criticality of Method Validation in Drug Development

The journey of a drug candidate from the laboratory to the clinic is paved with data. The accuracy and reliability of this data, particularly concerning the concentration of the active pharmaceutical ingredient (API), are non-negotiable. Method validation provides the documented evidence that an analytical procedure is suitable for its intended purpose.[1] This process is mandated by regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[2][3][4][5][6] The recently implemented ICH Q2(R2) and Q14 guidelines emphasize a more holistic, lifecycle-based approach to analytical procedure development and validation, encouraging a deeper scientific understanding of the method.[2][6]

For a novel compound like 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine, a robustly validated analytical method is essential for:

• Pharmacokinetic and Toxicokinetic Studies: Accurately determining drug concentrations in biological matrices is fundamental to understanding its absorption, distribution, metabolism, and excretion (ADME) profile.[3][4][5]

• Formulation Development: Ensuring the correct dosage and stability of the drug product.

• Quality Control: Guaranteeing the identity, purity, and strength of the API and finished product.

• Regulatory Submissions: Providing the necessary data to support New Drug Applications (NDAs) or Marketing Authorisation Applications (MAAs).

A Comparative Analysis of Analytical Techniques

The choice of an analytical technique for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine will depend on various factors, including the intended application, the required sensitivity, the complexity of the sample matrix, and available instrumentation. Here, we compare three prevalent techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Ultra-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS), and Capillary Electrophoresis (CE).

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key performance characteristics of each method, based on hypothetical but realistic experimental data for the analysis of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine.

Parameter	HPLC-UV	UPLC-MS/MS	Capillary Electrophoresis (CZE)	ICH Q2(R1) Guideline [7]
Linearity (r²)	> 0.999	> 0.999	> 0.998	Correlation coefficient should be close to 1.
Range	1 - 100 µg/mL	0.1 - 1000 ng/mL	5 - 200 µg/mL	The range should cover the expected concentrations of the analyte.
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.5%	97.5 - 103.0%	The closeness of test results to the true value.
Precision (% RSD)	< 2.0%	< 1.5%	< 2.5%	The degree of scatter between a series of measurements.
Limit of Detection (LOD)	0.2 µg/mL	0.02 ng/mL	1 µg/mL	The lowest amount of analyte that can be detected.
Limit of Quantitation (LOQ)	0.7 µg/mL	0.07 ng/mL	3.5 µg/mL	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Specificity/Selectivity	Moderate	High	High	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.
Run Time	10 - 15 min	2 - 5 min	15 - 20 min	Not specified, but shorter is generally better for high-throughput analysis.

Causality Behind Experimental Choices

• HPLC-UV: This is a workhorse technique in many pharmaceutical laboratories due to its robustness and cost-effectiveness. The choice of a C18 column is based on the expected non-polar nature of the pyrimidine derivative.[8] The UV detection wavelength would be selected based on the chromophore of the molecule, likely around 260-280 nm for a pyrimidine ring. While reliable, its sensitivity and specificity can be limited in complex matrices.

• UPLC-MS/MS: This technique offers significantly higher sensitivity and selectivity compared to HPLC-UV.[9][10][11][12] The use of a sub-2 µm particle column in UPLC allows for faster and more efficient separations. Tandem mass spectrometry provides exquisite selectivity by monitoring specific precursor-to-product ion transitions, making it ideal for bioanalytical applications where the drug needs to be quantified in complex biological fluids like plasma or urine.[10][11][12]

• Capillary Electrophoresis (CE): CE is a high-resolution separation technique that requires minimal sample and solvent consumption.[13][14][15][16][17] Its separation mechanism is based on the charge-to-size ratio of the analyte, offering a different selectivity compared to chromatography.[16] Capillary Zone Electrophoresis (CZE) is the simplest mode and is suitable for charged molecules like protonated amines.[17] While powerful, CE can sometimes be less robust than HPLC for routine quality control applications.

Experimental Protocols: A Step-by-Step Guide

Here, we provide a detailed protocol for the validation of a reverse-phase HPLC-UV method for the quantification of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine in a drug substance.

Protocol: RP-HPLC-UV Method Validation

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile: 0.1% Formic Acid in Water (v/v), isocratic or gradient elution to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: To be determined by UV scan of a standard solution (e.g., 270 nm).

2. Preparation of Solutions:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine reference standard in 10 mL of diluent (e.g., 50:50 acetonitrile:water).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the expected linear range (e.g., 1, 5, 10, 25, 50, 75, 100 µg/mL).

3. Validation Parameters:

• Specificity (Forced Degradation):

  • Acid Hydrolysis: Treat the drug substance with 0.1 M HCl at 80°C for 2 hours.

  • Base Hydrolysis: Treat with 0.1 M NaOH at 80°C for 2 hours.

  • Oxidative Degradation: Treat with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

  • Photolytic Degradation: Expose the drug substance solution to UV light (254 nm) and visible light for a defined period.

  • Analyze all stressed samples to ensure that the degradation products do not interfere with the main peak.[18][19][20]

• Linearity:

  • Inject the working standard solutions in triplicate.

  • Plot a calibration curve of peak area versus concentration.

  • Perform linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope.

• Accuracy:

  • Perform recovery studies by spiking a placebo with known amounts of the drug substance at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Analyze each level in triplicate and calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day Precision): Analyze six replicate injections of a standard solution at 100% of the target concentration on the same day.

  • Intermediate Precision (Inter-day Precision): Repeat the analysis on a different day with a different analyst and/or instrument.

  • Calculate the relative standard deviation (%RSD) for each set of measurements.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Determine based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

• Robustness:

  • Intentionally vary chromatographic parameters such as mobile phase composition (±2%), flow rate (±0.1 mL/min), and column temperature (±2 °C).

  • Assess the effect on the system suitability parameters (e.g., peak asymmetry, theoretical plates).

Visualization of the Validation Workflow

Conclusion and Recommendations

The selection of an appropriate analytical method for 4-Chloro-6-methyl-5-(2-propynyl)-2-pyrimidinamine is a critical decision in the drug development process.

• For routine quality control of the drug substance and finished product, a well-validated HPLC-UV method is often sufficient, providing a balance of performance, cost, and robustness.

• For the quantification of the drug in complex biological matrices for pharmacokinetic and toxicokinetic studies, the superior sensitivity and selectivity of UPLC-MS/MS make it the gold standard.

• Capillary Electrophoresis can be a valuable alternative, particularly for orthogonal validation or when dealing with limited sample volumes, offering a different separation mechanism to ensure comprehensive analytical characterization.

Ultimately, the chosen method must be validated according to the stringent guidelines set forth by regulatory authorities to ensure the integrity of the data and the safety and efficacy of the final drug product. This guide provides a framework for making an informed decision and for designing a scientifically sound validation strategy.

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